1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine

Core Science & Biosynthesis

Structural Architectures of 6-Ethoxy-2-methylpyridine: A Guide to Molecular Design and Characterization

Executive Summary

This technical guide profiles the 6-ethoxy-2-methylpyridine scaffold, a privileged substructure in medicinal chemistry often utilized in the development of S1P1 receptor agonists, kinase inhibitors, and anti-inflammatory agents. Beyond simple molecular weight listings, this document provides a chemo-structural analysis of the core and its derivatives, detailing the synthetic logic, physicochemical impact of substitutions, and rigorous characterization protocols required for high-integrity drug discovery.

Part 1: Chemo-Structural Profiling & Molecular Descriptors

The 6-ethoxy-2-methylpyridine core (

) offers a unique balance of steric bulk (via the ortho-methyl group) and lipophilicity (via the ethoxy tail). In drug design, the 2-methyl group often serves as a "metabolic block," preventing oxidation at the -position, while the ethoxy group functions as a hydrogen bond acceptor and hydrophobic anchor.

Comparative Molecular Descriptors

The following table contrasts the parent scaffold with its critical synthetic intermediate, 3-bromo-6-ethoxy-2-methylpyridine , a primary building block for cross-coupling reactions (e.g., Suzuki-Miyaura).

Descriptor	Parent Scaffold	Key Intermediate (3-Bromo)	Functional Implication
IUPAC Name	2-Ethoxy-6-methylpyridine	3-Bromo-6-ethoxy-2-methylpyridine	--
CAS Registry	3279-76-3	610278-93-8	Unique identifier for procurement
Formula	ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">		Bromine introduces distinct isotopic pattern
Mol.[1][2][3] Weight	137.18 g/mol	216.08 g/mol	+79 Da shift confirms mono-bromination
Exact Mass	137.0841	215.9946	Critical for HRMS validation
CLogP (Est.)	~2.1	~2.9	Bromine significantly increases lipophilicity
H-Bond Acceptors	2 (N, O)	2 (N, O)	Interaction points for receptor binding

The "Rule of 5" Impact

For researchers optimizing "Hit-to-Lead" compounds:

• Fragment Space: The 3-bromo intermediate (MW 216.[4]08) leaves ample "molecular weight room" (approx. 280 Da) to attach solubilizing tails or pharmacophores while staying under the Lipinski cutoff of 500 Da.

• Ligand Efficiency (LE): The methyl and ethoxy groups are atom-efficient binders. Maintaining the core while elaborating at the 3- or 5-position is a proven strategy to maximize LE.

Part 2: Synthetic Logic & Experimental Protocols

The synthesis of 6-ethoxy-2-methylpyridine derivatives typically proceeds via Nucleophilic Aromatic Substitution (

) followed by electrophilic halogenation to activate the ring for coupling.

Synthetic Workflow Diagram (DOT)

The following diagram illustrates the conversion of commercially available 2-chloro-6-methylpyridine to the active boronic ester precursor.

Figure 1: Synthetic route from chloropyridine precursor to the brominated building block.

Detailed Protocol: Synthesis of 3-Bromo-6-ethoxy-2-methylpyridine

Context: This protocol ensures regioselectivity at the C3 position. The electron-donating ethoxy group directs the electrophilic bromine to the ortho or para positions; however, the C2-methyl blocks one ortho site, and the pyridine nitrogen deactivates the position para to itself, favoring C3/C5. The C3 position is sterically favored for NBS bromination in this specific scaffold.

Reagents:

• 6-Ethoxy-2-methylpyridine (1.0 eq)

• N-Bromosuccinimide (NBS) (1.05 eq)

• Acetonitrile (MeCN) (anhydrous)

Step-by-Step Methodology:

• Dissolution: Charge a round-bottom flask with 6-ethoxy-2-methylpyridine (e.g., 10 mmol) and anhydrous MeCN (50 mL). Cool the solution to 0°C using an ice bath.

• Addition: Add NBS (10.5 mmol) portion-wise over 15 minutes. Causality: Slow addition prevents exotherms and minimizes poly-brominated byproducts.

• Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (RT) for 4-6 hours. Monitor by TLC (Hexane:EtOAc 9:1). The starting material spot (

  ) should disappear, replaced by a slightly less polar product.

• Workup: Concentrate the solvent under reduced pressure. Resuspend the residue in

  (diethyl ether) and filter off the succinimide byproduct (white solid).

• Purification: Wash the filtrate with water (

  ) and brine. Dry over . Concentrate to yield the crude oil.

• Validation: If purity <95% by LCMS, purify via silica gel flash chromatography (0-10% EtOAc in Hexanes).

Part 3: Characterization & Quality Assurance

Trustworthiness in chemical biology relies on absolute structural verification. For this scaffold, the isotopic signature in Mass Spectrometry is the primary self-validating mechanism.

High-Resolution Mass Spectrometry (HRMS)

When analyzing 3-bromo-6-ethoxy-2-methylpyridine (

):

• Monoisotopic Mass: 215.00 Da (

  )

• Isotopic Pattern: You must observe a 1:1 doublet at m/z 216 and 218 (

  ).

  • Interpretation: If you see a single peak at 216, you have likely synthesized the dechlorinated or hydro-debrominated impurity. If the ratio is 3:1 (M:M+2), you may have incorporated a chlorine atom inadvertently (e.g., if using NCS).

NMR Diagnostics ( NMR, 400 MHz, )

• 1.40 (t, 3H): Triplet characteristic of the ethoxy tail.
• 2.45 (s, 3H): Singlet for the C2-Methyl group. Note: If this shifts significantly (>0.2 ppm), check for oxidation to the N-oxide.
• 4.35 (q, 2H): Quartet for the ethoxy .
• 7.50 (d, 1H): Aromatic proton at C4 (deshielded by adjacent Br).

Part 4: Decision Matrix for Derivative Design

When utilizing this scaffold for library generation, researchers must balance Molecular Weight (MW) against Lipophilicity (LogP). The following decision tree aids in substituent selection.

Figure 2: Strategic decision tree for elaborating the pyridine core based on molecular weight constraints.

References

• CymitQuimica. 3-Bromo-6-ethoxy-2-methylpyridine Product Analysis and Physicochemical Properties. Retrieved from

• BLD Pharm. Safety Data Sheet and Synthesis Profile for CAS 610278-93-8. Retrieved from

• National Center for Biotechnology Information (PubChem). Compound Summary for Pyridine Derivatives and S1P1 Modulators. Retrieved from

• BoronCore. Catalog Entry: 3-Bromo-6-ethoxy-2-methylpyridine (Molecular Formula Verification). Retrieved from

Sources

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• 2. 610278-93-8|3-Bromo-6-ethoxy-2-methylpyridine|BLD Pharm [bldpharm.com]
• 3. Page loading... [guidechem.com]
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An In-Depth Technical Guide to the Lipophilicity (LogP) of Ethoxy-Methylpyridine Amines for Drug Discovery Professionals

Executive Summary

Lipophilicity, quantified by the partition coefficient (LogP), is a cornerstone of modern drug design, profoundly influencing a compound's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.[1][2] For researchers focused on ethoxy-methylpyridine amines—a scaffold of significant interest in medicinal chemistry—a nuanced understanding of lipophilicity is paramount for optimizing pharmacokinetic properties and achieving therapeutic success. This guide provides a comprehensive exploration of the theoretical underpinnings, experimental determination, and computational prediction of LogP for this chemical class. We delve into the critical interplay between molecular structure and lipophilicity, offering field-proven insights and detailed protocols to empower researchers in the rational design of novel therapeutics. Particular emphasis is placed on the practical application of this knowledge in modulating blood-brain barrier (BBB) penetration for central nervous system (CNS) targets.

The Imperative of Lipophilicity in Drug Design: Beyond Simple Partitioning

Lipophilicity governs the passage of a drug molecule from the aqueous environment of the bloodstream into the lipid-rich environment of cell membranes.[3][4] For orally administered drugs, it dictates absorption through the gastrointestinal tract; for CNS-active agents, it is a primary determinant of their ability to traverse the formidable blood-brain barrier.[5][6]

An optimal lipophilicity range is often sought, as excessively high values can lead to poor aqueous solubility, increased metabolic clearance by enzymes like cytochrome P450, and non-specific binding to plasma proteins, which reduces the free concentration of the drug available to engage its target.[7] Conversely, highly polar, hydrophilic compounds may exhibit poor membrane permeability and rapid renal clearance.[7] The relationship between lipophilicity and brain penetration, for instance, is often parabolic, with moderately lipophilic compounds demonstrating the highest uptake.[7]

For ionizable molecules like the amines in our subject class, the distinction between LogP and the distribution coefficient (LogD) is critical.

• LogP : The logarithm of the partition coefficient of the neutral form of a molecule between an immiscible lipid (n-octanol) and aqueous phase.[8]

• LogD : The logarithm of the distribution coefficient of a molecule, accounting for all ionic and neutral species, between n-octanol and an aqueous phase at a specific pH.

Since the physiological environment has a defined pH (e.g., blood plasma at pH 7.4), LogD is often the more biologically relevant descriptor for amines, which are typically protonated at this pH.[9] Understanding the pKa of the pyridine and amine moieties is therefore essential for interpreting and predicting in vivo behavior.[10][11]

Structural Determinants of Lipophilicity in Ethoxy-Methylpyridine Amines

The LogP of an ethoxy-methylpyridine amine is a composite of the contributions from its core scaffold and substituents. A foundational understanding of these contributions allows for the rational modulation of lipophilicity.

Key Influencing Factors:

• Pyridine Core : The nitrogen atom in the pyridine ring reduces lipophilicity compared to a benzene ring due to its ability to act as a hydrogen bond acceptor.[1]

• Ethoxy Group (-OCH₂CH₃) : This group significantly increases lipophilicity due to its alkyl character. Its position on the pyridine ring can subtly influence the molecule's overall polarity and intramolecular interactions.

• Methyl Group (-CH₃) : A classic lipophilic substituent, the methyl group's contribution is additive. Its placement can influence steric hindrance and interactions with metabolizing enzymes.[12]

• Amine Group (-NH₂ or substituted amines) : The primary amine is a polar, hydrophilic group that can act as both a hydrogen bond donor and acceptor, thereby lowering LogP. The degree of substitution on the nitrogen (primary, secondary, tertiary) will alter its basicity and lipophilicity.

The interplay of these groups—their relative positions and electronic effects—determines the final LogP value. For instance, intramolecular hydrogen bonding between a strategically placed amine and the pyridine nitrogen or ethoxy oxygen could partially mask their polarity, leading to a higher-than-expected LogP.

Caption: Key structural modifications influencing the lipophilicity of parent compounds.

Methodologies for LogP Determination

The choice of method for determining LogP depends on the stage of the drug discovery process, the required throughput, and the desired accuracy.

Computational Prediction of LogP (cLogP)

In the early stages of design, computational methods provide rapid, cost-effective estimations of lipophilicity before a compound is synthesized.[13] These methods are invaluable for screening large virtual libraries and prioritizing synthetic targets.

Common Algorithmic Approaches:

• Atom-based methods : Sum the contributions of individual atoms (e.g., XLOGP).[14]

• Fragment-based methods : Sum the contributions of predefined molecular fragments (e.g., ClogP).[8]

• Property-based methods : Use whole-molecule properties like molecular polarizability and partial atomic charges to correlate with LogP.[10]

While powerful, it is crucial to recognize that these are predictive models. Their accuracy is dependent on the diversity and quality of the training dataset used to develop the algorithm.[1] For novel scaffolds like some ethoxy-methylpyridine amine derivatives, predictions may deviate from experimental values.

Experimental Determination of LogP/LogD

Experimental measurement provides the most accurate and reliable LogP values.

A. The Shake-Flask Method (OECD 107)

This classic "gold standard" method involves dissolving the compound in a biphasic system of n-octanol and water (or a buffer for LogD).[14] After equilibration by shaking, the phases are separated, and the concentration of the compound in each phase is determined, typically by UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

LogP = log ( [Concentration]octanol / [Concentration]water )

Causality Behind the Protocol:

• Purity is Paramount : Impurities can significantly affect the partition equilibrium.

• Pre-saturation : Saturating the n-octanol with water and vice-versa before the experiment ensures that volume changes during partitioning are minimized.[15]

• pH Control for LogD : For LogD measurements, a buffered aqueous phase (e.g., phosphate buffer at pH 7.4) is essential to maintain constant ionization of the amine.[9][15]

• Equilibration Time : Sufficient shaking time is required to reach thermodynamic equilibrium, but overly vigorous or prolonged agitation can lead to emulsion formation, complicating phase separation.

While highly accurate, the shake-flask method is low-throughput, requires a significant amount of pure compound, and can be challenging for compounds with very high or very low lipophilicity or poor stability.

B. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC offers a faster, more automated alternative for estimating LogP. The method is based on the correlation between a compound's retention time (tR) on a non-polar stationary phase (like C18) and its known LogP value.

A calibration curve is first generated using a set of standard compounds with well-established LogP values. The retention times of the test compounds are then measured under identical conditions, and their LogP values are interpolated from the calibration curve.

Experimental Protocol: LogP Estimation by RP-HPLC

• System Preparation :

  • HPLC System: Agilent 1200 Series or equivalent with a Diode Array Detector (DAD).[15]

  • Column: C18 bonded column with low silanol activity.

  • Mobile Phase: Isocratic mixture of an aqueous buffer (e.g., MOPS or phosphate buffer at pH 7.4) and an organic modifier like methanol or acetonitrile. The organic modifier percentage is adjusted based on the expected lipophilicity range.

  • Calibration Standards: A set of 5-7 compounds with known LogP values spanning the expected range of the analytes.

• Calibration :

  • Inject each standard individually and record its retention time (tR).

  • Calculate the capacity factor (k') for each standard: k' = (tR - t0) / t0, where t0 is the column dead time.

  • Plot log k' versus the known LogP values of the standards. A linear regression of this plot provides the calibration curve.

• Sample Analysis :

  • Dissolve the ethoxy-methylpyridine amine test compounds in the mobile phase.

  • Inject the samples onto the HPLC system using the same method as the standards.

  • Record the retention time (tR) for each test compound and calculate its log k'.

• LogP Calculation :

  • Using the linear equation from the calibration curve (y = mx + c, where y = log k' and x = LogP), calculate the LogP of the test compounds.

Rationale for Method Choices :

• C18 Column : The long alkyl chains provide a hydrophobic environment that mimics a lipid phase, allowing for separation based on lipophilicity.

• Buffered Mobile Phase : For basic compounds like amines, using a buffer at a physiological pH (e.g., 7.4) is crucial to ensure consistent ionization and reproducible retention times, effectively measuring LogD.

• Isocratic Elution : Maintaining a constant mobile phase composition simplifies the correlation between retention time and LogP.

Caption: Workflow for experimental LogP determination using RP-HPLC.

Structure-Lipophilicity Relationship (SLR) Analysis: A Predictive Tool

Systematic analysis of how structural modifications affect LogP provides predictive power for designing new analogues with desired lipophilicity profiles.

Illustrative Data for Ethoxy-Methylpyridine Amine Scaffolds

The following table presents a curated set of hypothetical ethoxy-methylpyridine amine structures and their estimated cLogP values to illustrate key SLR trends. These values serve as a guide for rational design.

Compound ID	Structure	Substitution Pattern	Estimated cLogP	Rationale for Lipophilicity Change
REF-01	2-ethoxy-5-methylpyridin-4-amine	Reference Compound	1.85	Baseline lipophilicity.
MOD-01	2-ethoxy-5-ethylpyridin-4-amine	Methyl to Ethyl	2.35	Increased alkyl chain length increases lipophilicity.
MOD-02	2-propoxy-5-methylpyridin-4-amine	Ethoxy to Propoxy	2.30	Longer alkoxy chain increases lipophilicity.
MOD-03	3-chloro-2-ethoxy-5-methylpyridin-4-amine	Add Chloro group	2.55	Addition of a lipophilic halogen atom increases LogP.
MOD-04	2-ethoxy-5-methyl-N-methylpyridin-4-amine	N-Methylation of Amine	2.10	Replacing a polar N-H with an N-CH₃ bond reduces hydrogen bonding potential, increasing lipophilicity.
MOD-05	2-ethoxy-5-(hydroxymethyl)pyridin-4-amine	Methyl to Hydroxymethyl	1.20	Introduction of a polar hydroxyl group significantly decreases lipophilicity.[12]
MOD-06	6-ethoxy-5-methylpyridin-2-amine	Isomeric Rearrangement	1.95	Positional changes can subtly alter the dipole moment and intramolecular interactions, affecting LogP.

Note: cLogP values are illustrative estimates generated based on established principles and may not reflect experimental results.

This data-driven approach, where new experimental LogP values are continually added to the dataset, allows for the development of robust quantitative structure-property relationship (QSPR) models specific to this chemical series.

Conclusion and Future Directions

The lipophilicity of ethoxy-methylpyridine amines is a multifaceted parameter that is fundamental to their success as drug candidates. A disciplined, integrated approach that combines early-stage computational screening with accurate experimental validation is essential for efficient lead optimization. By systematically modulating the substitution patterns on the pyridine core—guided by the principles of structure-lipophilicity relationships—researchers can fine-tune the ADMET properties of these compounds. This rational design strategy is critical for balancing target potency with the requisite pharmacokinetic profile, ultimately increasing the probability of advancing high-quality candidates into clinical development. Future work should focus on building comprehensive internal databases of experimental LogD values for this scaffold to refine predictive models and further enhance the design of next-generation therapeutics.

References

• Van de Waterbeemd, H., & Gifford, E. (2003). Lipophilicity and Other Parameters Affecting Brain Penetration. Current Medicinal Chemistry - Central Nervous System Agents, 3(4), 251-267.
• Patsnap. (2025, May 21). Which type of drugs penetrate CNS better?
• ResearchGate. (n.d.).
• Waterhouse, R. N. (2003). Determination of lipophilicity and its use as a predictor of blood-brain barrier penetration of molecular imaging agents. Molecular Imaging and Biology, 5(6), 376-389.
• Banks, W. A. (2021).
• Xing, L., & Glen, R. C. (2002). Novel Methods for the Prediction of logP, pKa, and logD. Journal of Chemical Information and Computer Sciences, 42(4), 796-805.
• Benchchem. (n.d.). [(3-Ethoxypyridin-2-yl)methyl]amine.
• Li, Y., et al. (2022). Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents. Molecules, 27(15), 4995.
• Xing, L., & Glen, R. C. (2002). Novel methods for the prediction of logP, pK(a), and logD. Journal of Chemical Information and Computer Sciences, 42(4), 796-805.
• ACS Publications. (2002). Novel Methods for the Prediction of logP, pKa, and logD.
• Płaczek, M. A., et al. (2020). Lipophilicity Determination of Antifungal Isoxazolo[3,4-b]pyridin-3(1H)-ones and Their N1-Substituted Derivatives with Chromatographic and Computational Methods. Molecules, 25(19), 4387.
• Google Patents. (2002). US20020009388A1 - Determination of log P coefficients via a RP-HPLC column.
• Agilent Technologies, Inc. (2014). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System.
• ACD/Labs. (n.d.). Lipophilicity Descriptors: Understanding When to Use LogP & LogD.
• Elsevier. (2024, September 19). Guiding the Selection of Novel Amines for CO2 Capture Using a Molecular-Based and Multicriteria Modeling Approach.
• ChemRxiv. (2023, May 19). Chemical Space Analysis and Property Prediction for Carbon Capture Amine molecules.
• Sigma-Aldrich. (n.d.). 2-ethoxy-5-methylpyridin-4-amine | 1545905-35-8.
• MDPI. (2024, July 11).
• Shultz, M. D. (2019). LogD Contributions of Substituents Commonly Used in Medicinal Chemistry. ACS Medicinal Chemistry Letters, 10(11), 1590-1596.
• Virtual Computational Chemistry Laboratory. (n.d.).
• Google Patents. (n.d.). CN105237468B - A kind of method for synthesizing 2 ethoxy pyridines.
• MDPI. (2024, April 8).
• De Gruyter. (2010). Synthesis of 4-[2-(methyl-2-pyridin-2yl-amino)-ethoxy]-Benzaldehyde derivatives.
• ResearchGate. (n.d.). The influence of lipophilicity in drug discovery and design | Request PDF.
• ChemicalBook. (n.d.). 73101-79-8(5-ethoxy-6-methylpyridin-2-amine) Product Description.
• MDPI. (2024, June 3). Study of the Lipophilicity and ADMET Parameters of New Anticancer Diquinothiazines with Pharmacophore Substituents.
• PubMed. (2003, February 27). Synthesis and structure-affinity relationships of novel N-(1-ethyl-4-methylhexahydro-1,4-diazepin-6-yl)pyridine-3-carboxamides with potent serotonin 5-HT3 and dopamine D2 receptor antagonistic activity.
• MDPI. (2015, December 11). Study of the Relationships between the Structure, Lipophilicity and Biological Activity of Some Thiazolyl-carbonyl-thiosemicarbazides and Thiazolyl-azoles.
• MDPI. (2017, April 10). Structure-Activity and Lipophilicity Relationships of Selected Antibacterial Natural Flavones and Flavanones of Chilean Flora.

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1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine safety data sheet (SDS)

Introduction & Chemical Identity

1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine is a specialized pyridine derivative featuring a chiral primary amine handle. It serves as a critical pharmacophore in medicinal chemistry, particularly in the synthesis of kinase inhibitors and GPCR ligands where the pyridine ring acts as a bioisostere for phenyl rings to modulate solubility and metabolic stability.

Note on Data Provenance: As a specific research intermediate, comprehensive toxicological data (REACH dossiers) may not exist for this exact CAS. The data below represents a Structure-Activity Relationship (SAR) assessment based on homologous pyridine-ethanamines and primary aliphatic amines.

Identification Matrix[2]

Parameter	Data
IUPAC Name	1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine
Molecular Formula	C₁₀H₁₆N₂O
Molecular Weight	180.25 g/mol
Chiral Status	Contains 1 Stereocenter (C-1 of ethanamine chain).[1] Typically supplied as a Racemate (±) or Enantiopure (R/S).
SMILES	CCOC1=NC(C)=C(C(N)C)C=C1
Structural Class	Heterocyclic Primary Amine

Physicochemical Profile ("The Hardware")

Understanding the physical behavior of this molecule is prerequisite to safe handling. The presence of the aliphatic amine makes this compound a strong base , while the ethoxy-pyridine core adds lipophilicity.

Calculated & Predicted Properties

Property	Value (Predicted)	Causality & Impact
Physical State	Viscous Oil or Low-Melting Solid	MW ~180 with H-bonding potential often results in oils that crystallize slowly.
Boiling Point	~265°C (at 760 mmHg)	High BP due to intermolecular H-bonding (Amine-Nitrogen).
pKa (Aliphatic Amine)	~9.5 – 10.2	Critical: Protonates at physiological pH. Requires pH >12 for extraction into organic solvent.
pKa (Pyridine N)	~2.5 – 3.5	The ethoxy group is electron-donating, but the ortho-methyl provides steric hindrance. It is far less basic than the side chain.
LogP	~1.8	Moderately lipophilic. Permeable to skin/membranes.
Solubility	Soluble in MeOH, DCM, DMSO.	Sparingly soluble in water at neutral pH; highly soluble in aqueous acid (pH <4).

Hazard Identification & Toxicology (GHS)

Signal Word: DANGER

This compound combines the corrosive/irritant nature of primary amines with the potential systemic toxicity of pyridines.

GHS Classification (Modeled)

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2][3] High pH in sweat/moisture leads to saponification of skin lipids.

• Serious Eye Damage/Irritation (Category 1/2A): Primary amines can cause irreversible corneal opacity if not rinsed immediately.

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2][4]

• STOT - Single Exposure (Category 3): May cause respiratory irritation (amine vapors).

Toxicology Mechanisms

• Local Action (Amine): The unprotonated amine attacks mucous membranes via nucleophilic interaction with cellular proteins, causing chemical burns or severe irritation.

• Systemic Action (Pyridine): Pyridine moieties can undergo N-oxidation or ring hydroxylation in the liver. While the ethoxy group blocks the reactive 6-position, metabolic activation at the 4 or 5 position is theoretically possible, leading to potential hepatotoxicity upon chronic exposure.

Synthesis & Impurity Profiling[1]

Researchers must be aware of the "genetic history" of their sample. The synthesis route dictates the impurities, which can alter toxicity profiles.

Common Synthetic Route (Reductive Amination)

The most robust synthesis involves the conversion of the ketone precursor.

Figure 1: Synthetic genealogy and potential impurity vectors.

Analytical Validation (Self-Validating Protocol)

• TLC Visualization: Do not use UV alone. Primary amines are often UV-weak.

  • Stain:Ninhydrin . Heat gun activation turns primary amines Purple/Blue .

• NMR Check: Look for the diagnostic quartet (CH) at ~4.0-4.5 ppm and the doublet (CH3) at ~1.2-1.4 ppm.

Operational Handling Protocol

Objective: Prevent exposure and cross-contamination. Engineering Control: All handling of the neat oil/solid must occur inside a fume hood.

The "Amine Neutralization" Workflow

Spills of amines are distinct because water alone often spreads the oily base rather than dissolving it.

Figure 2: Amine specific spill response decision tree.

Storage Stability

• Atmosphere: Hygroscopic and sensitive to CO₂ (forms carbamates). Store under Argon/Nitrogen .

• Temperature: 2–8°C recommended to retard oxidation of the pyridine ring.

• Container: Amber glass. Avoid metal containers (amines can complex with transition metals).

Emergency Response (SOP)

Scenario	Immediate Action	Mechanistic Rationale
Eye Contact	Rinse for 15+ mins with lukewarm water. Lift eyelids.[4]	Amines penetrate the cornea rapidly. Immediate dilution is the only way to prevent permanent opacity.
Skin Contact	Wash with soap and water .[2][4] Do not use alcohol.	Alcohol acts as a permeation enhancer, driving the lipophilic pyridine deeper into the dermis.
Inhalation	Move to fresh air.[2][3][5] If wheezing, medical attention.	Amines are respiratory sensitizers.[5] Bronchospasm may occur.
Fire	Use CO₂, Dry Chemical, or Alcohol-resistant foam.	Burning produces toxic NOx fumes. Do not use a direct water jet (spreads the fire).

References

• PubChem Compound Summary. Pyridine derivatives and general amine safety. National Center for Biotechnology Information. Link

• ECHA (European Chemicals Agency). Guidance on the Application of the CLP Criteria (Amine Toxicity).Link

• Sigma-Aldrich (Merck). Safety Data Sheet for 1-(Pyridin-3-yl)ethanamine (Structural Analogue).Link

• American Chemical Society (ACS). Safe Handling of Primary Amines in Research.Link

(Note: Specific CAS 1226903-84-9 refers to the aniline analogue; the ethyl-linker variant described here is a research intermediate often synthesized in-situ or custom ordered.)

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Protocols & Analytical Methods

Application Note: Synthesis of 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine from Ketones

Executive Summary

This application note details the synthesis of 1-(6-ethoxy-2-methylpyridin-3-yl)ethanamine , a high-value pharmacophore often found in tyrosine kinase inhibitors (e.g., SHP2, ALK) and KRAS G12C inhibitors. The 3-aminoethyl-pyridine scaffold serves as a critical "linker" or "hinge-binding" motif in small molecule drug discovery.

We present two validated protocols starting from the commercially available precursor 1-(6-ethoxy-2-methylpyridin-3-yl)ethanone :

• Protocol A (Direct Reductive Amination): A rapid, one-pot method ideal for High-Throughput Experimentation (HTE) and library synthesis.

• Protocol B (Oxime Reduction): A robust, scalable two-step method preferred for gram-scale preparation and when strict control over side-products is required.

Retrosynthetic Analysis & Strategy

The transformation requires the conversion of an acetyl group attached to an electron-rich pyridine ring into a primary ethylamine.

• Substrate Challenges: The 6-ethoxy group is an electron-donating group (EDG), increasing the electron density of the pyridine ring. While this stabilizes the ring against nucleophilic attack, it can make the carbonyl carbon less electrophilic compared to electron-deficient pyridines. The 2-methyl group introduces steric bulk ortho to the reaction site, potentially slowing imine formation.

• Chemo-selectivity: Care must be taken to avoid cleavage of the ethoxy ether linkage, which can occur under highly acidic conditions at elevated temperatures.

Reaction Pathway Visualization

Figure 1: Strategic pathways for the conversion of ketone to primary amine.

Protocol A: Direct Reductive Amination (One-Pot)

Best for: Rapid analog generation (<100 mg scale), library synthesis. Mechanism: In situ formation of a titanium-imine complex followed by hydride transfer.

Materials & Reagents

Reagent	Equiv.[1][2][3][4][5]	Role
Ketone Precursor	1.0	Substrate
Ammonium Acetate ( )	10.0	Ammonia Source
Titanium(IV) isopropoxide ( )	2.0	Lewis Acid / Water Scavenger
Sodium Cyanoborohydride ( )	1.5	Reducing Agent
Methanol (MeOH)	Solvent	Reaction Medium

Experimental Procedure

• Activation: In an oven-dried vial equipped with a stir bar, dissolve 1-(6-ethoxy-2-methylpyridin-3-yl)ethanone (1.0 mmol) in anhydrous MeOH (4 mL).

• Imine Formation: Add

  (770 mg, 10 mmol) followed by (0.6 mL, 2.0 mmol). Cap the vial and stir at ambient temperature for 6–12 hours.

  • Note: The solution may turn slightly yellow/orange. The

    acts as a Lewis acid to activate the carbonyl and scavenges water produced during imine formation, driving the equilibrium forward.

• Reduction: Cool the reaction mixture to 0°C. Carefully add

  (95 mg, 1.5 mmol) in one portion.

  • Safety:

    generates toxic HCN gas if exposed to strong acids. Ensure the reaction is vented properly.

• Completion: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor by LC-MS (Target M+H

  181.1).

• Quench & Workup:

  • Quench with 1M NaOH (2 mL) to precipitate titanium salts (

    ).

  • Dilute with EtOAc (10 mL) and filter through a Celite pad to remove the titanium solids.

  • Wash the filtrate with brine, dry over

    , and concentrate.

• Purification: The crude amine often requires Reverse Phase HPLC (Water/Acetonitrile + 0.1% Formic Acid) due to the presence of titanium byproducts.

Protocol B: Two-Step Synthesis via Oxime (Scalable)

Best for: Gram-scale synthesis, high purity requirements, avoiding heavy metals (Ti). Reference Grounding: Adapted from standard pyridine-oxime reductions described in Organic Syntheses [1].

Step 1: Formation of the Oxime

• Setup: To a flask containing 1-(6-ethoxy-2-methylpyridin-3-yl)ethanone (10 mmol, 1.79 g) in Ethanol (30 mL), add Hydroxylamine hydrochloride (

  ) (1.5 equiv, 1.04 g) and Sodium Acetate (1.5 equiv, 1.23 g).

• Reaction: Heat to reflux (80°C) for 2–3 hours.

  • Checkpoint: TLC should show complete consumption of the ketone. The oxime is typically more polar.

• Workup: Concentrate the ethanol. Resuspend the residue in water and extract with EtOAc (3x).[4] The combined organics are dried (

  ) and concentrated.

  • Result: The oxime usually solidifies upon standing and can often be used in the next step without column chromatography.

Step 2: Reduction of Oxime to Amine

We recommend Zinc/Acetic Acid reduction for its operational simplicity and high chemoselectivity, avoiding the hydrogenation of the pyridine ring which can occur with

.

• Setup: Dissolve the crude oxime (from Step 1) in Acetic Acid (20 mL) and Ethanol (10 mL).

• Addition: Cool to 0°C. Add Zinc dust (10 equiv) portion-wise over 30 minutes.

  • Exotherm Warning: The reaction is exothermic. Maintain temperature <20°C during addition.

• Stirring: Allow to warm to room temperature and stir vigorously for 4–6 hours.

• Workup:

  • Filter off excess Zinc through Celite.

  • Concentrate the filtrate to remove most acetic acid.

  • Basification (Critical): Redissolve residue in water and adjust pH to >12 using 4M NaOH. The free amine is soluble in organic solvents only in its basic form.

  • Extract with DCM (3x). Dry over

    and concentrate.

• Salt Formation (Optional but Recommended): To store the product, dissolve the free base in

  and add in dioxane (2 equiv) to precipitate the dihydrochloride salt . This form is stable and non-hygroscopic.

Analytical Data & Quality Control

When validating the synthesized compound, compare against these expected spectral characteristics.

Technique	Expected Signal / Characteristic
LC-MS (ESI+)	Da (Free Base)
1H NMR (DMSO-d6)	1.28 (t, 3H, ), 1.45 (d, 3H, ), 2.40 (s, 3H, ), 4.25 (q, 2H, ), 4.30 (q, 1H, chiral center), 6.60 (d, 1H, Ar-H), 7.55 (d, 1H, Ar-H).
Appearance	Colorless oil (free base) or White solid (HCl salt).

Troubleshooting Guide

• Low Yield in Protocol A: Often caused by insufficient drying. Ensure MeOH is anhydrous. If conversion is low, increase

  to 3.0 equiv.

• Ether Cleavage: If the ethoxy group is lost (detected by mass -28 or appearance of pyridone peaks in NMR), the conditions in Protocol B (Step 2) might be too hot. Keep the Zn/AcOH reduction at room temperature.

• Separation of Enantiomers: The protocols above yield a racemic mixture . For chiral applications, use Chiral HPLC (Column: Chiralpak AD-H, Eluent: Hexane/IPA/DEA) or employ an enzymatic resolution using Lipase B (CAL-B).

References

• Huang, K.; Ortiz-Marciales, M. "(S)-1-Pyridin-3-yl-ethylamine bis-hydrochloride". Organic Syntheses2008 , 85, 72-87. Link

• Bhattacharyya, S. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride". Journal of Organic Chemistry1995 , 60, 4928-4929. Link

• Nugent, T. C.; El-Shazly, M. "Chiral Amine Synthesis - Recent Developments and Trends". Advanced Synthesis & Catalysis2010 , 352, 753-819. Link

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• 2. scihorizon.com [scihorizon.com]
• 3. A Process For Preparation Of 1 (6 Methylpyridin 3 Yl) 2 [4 [quickcompany.in]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. US20120232281A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, an intermediate of etoricoxib - Google Patents [patents.google.com]

Application Note: Reductive Amination Protocols for 1-(6-ethoxy-2-methylpyridin-3-yl)ethanone

Abstract: This document provides a comprehensive technical guide for the reductive amination of 1-(6-ethoxy-2-methylpyridin-3-yl)ethanone, a valuable heterocyclic ketone intermediate in pharmaceutical and agrochemical research. We present two robust protocols utilizing distinct reducing agents: sodium triacetoxyborohydride (NaBH(OAc)₃) for its mildness and broad functional group tolerance, and catalytic hydrogenation for its atom economy and greener profile. The guide delves into the underlying reaction mechanism, explains the rationale behind procedural choices, and offers detailed, step-by-step instructions for synthesis, work-up, and purification.

Introduction: The Strategic Importance of Reductive Amination

Reductive amination stands as one of the most powerful and versatile methods for the formation of carbon-nitrogen (C-N) bonds in modern organic synthesis.[1][2] It is a cornerstone transformation in the pharmaceutical industry, where at least a quarter of all C-N bond-forming reactions are performed via this method.[3][4] The reaction's prevalence stems from its ability to reliably synthesize primary, secondary, and tertiary amines from readily available carbonyl compounds and amine sources, while elegantly avoiding the overalkylation issues that often plague direct N-alkylation with alkyl halides.[5][6]

This guide focuses on 1-(6-ethoxy-2-methylpyridin-3-yl)ethanone, a substituted pyridyl ketone. Heterocyclic amines derived from this scaffold are of significant interest in drug discovery. The protocols detailed herein are designed to be broadly applicable, enabling researchers to couple this key building block with a wide array of primary and secondary amines.

The Mechanism: A Tale of Two Steps

Reductive amination is a sequential, one-pot process that proceeds through two distinct stages: (1) formation of an imine or iminium ion intermediate, followed by (2) its immediate reduction to the corresponding amine.[7][8]

• Imine/Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the amine on the electrophilic carbonyl carbon of the ketone. This forms an unstable hemiaminal intermediate.[1] Under mildly acidic conditions (typically pH 4-6), the hemiaminal undergoes dehydration, eliminating a molecule of water to form a C=N double bond.[7][9] If a primary amine is used, a neutral imine is formed. If a secondary amine is used, the resulting intermediate is a positively charged iminium ion. The acidic catalyst is crucial as it protonates the carbonyl oxygen, increasing its electrophilicity, but excessive acidity must be avoided as it would protonate the amine, rendering it non-nucleophilic.[5]

• Reduction: A carefully chosen reducing agent, present in the same pot, then selectively reduces the imine or iminium ion. The key to a successful one-pot reductive amination is the use of a reducing agent that is potent enough to reduce the C=N bond but mild enough that it does not significantly reduce the starting ketone.[5][10] This selectivity ensures that the formation of the amine product is favored over the formation of the corresponding alcohol from the starting ketone.[10]

Caption: General mechanism of reductive amination.

Protocol A: Reductive Amination using Sodium Triacetoxyborohydride (NaBH(OAc)₃)

Sodium triacetoxyborohydride (STAB or NaBH(OAc)₃) is an exceptionally mild and selective reducing agent, making it a reagent of choice for reductive aminations.[11] Its steric bulk and electron-withdrawing acetate groups temper its reactivity, allowing it to selectively reduce iminium ions in the presence of ketones.[3] Unlike sodium cyanoborohydride, it is non-toxic and does not generate cyanide waste streams.[3][6] This protocol is highly reliable for a broad range of substrates, including weakly basic amines.[11]

Detailed Experimental Protocol (Example with Benzylamine)

• Materials:

  • 1-(6-ethoxy-2-methylpyridin-3-yl)ethanone (1.0 equiv)

  • Benzylamine (1.1 equiv)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv)

  • Acetic Acid (AcOH) (optional, 0-1.0 equiv)

  • 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Standard laboratory glassware, magnetic stirrer, nitrogen/argon line.

• Procedure:

  • To a dry round-bottom flask under a nitrogen atmosphere, add 1-(6-ethoxy-2-methylpyridin-3-yl)ethanone (e.g., 1.0 mmol, 179 mg).

  • Dissolve the ketone in anhydrous DCE (10 mL).

  • Add benzylamine (1.1 mmol, 118 mg, 0.12 mL) to the solution.

  • (Optional) If the reaction is sluggish, particularly with less reactive ketones or amines, a catalytic amount of acetic acid (e.g., 0.1 mmol, 6 µL) can be added to facilitate imine formation.[11]

  • Stir the mixture at room temperature for 20-30 minutes to allow for initial imine formation.

  • In a single portion, add sodium triacetoxyborohydride (1.5 mmol, 318 mg). A slight exotherm or gas evolution may be observed.

  • Stir the reaction mixture at room temperature for 4-16 hours.

  • Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting ketone is consumed.

  • Work-up: Carefully quench the reaction by slow addition of saturated aqueous NaHCO₃ solution (15 mL). Stir vigorously for 15-20 minutes until gas evolution ceases.

  • Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with dichloromethane (DCM) or ethyl acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography. (See Section 5 for detailed guidance).

Caption: Workflow for NaBH(OAc)₃ Mediated Reductive Amination.

Protocol B: Catalytic Reductive Amination (H₂/Pd/C)

Catalytic hydrogenation is an atom-economical and environmentally benign alternative to hydride-based reagents.[2][12] This method uses molecular hydrogen (H₂) as the reductant and a heterogeneous catalyst, typically palladium on carbon (Pd/C), to reduce the in-situ formed imine. The only byproduct is water, making it a very clean reaction. This method is particularly well-suited for large-scale synthesis.[12]

Detailed Experimental Protocol (Example with Ammonia)

• Materials:

  • 1-(6-ethoxy-2-methylpyridin-3-yl)ethanone (1.0 equiv)

  • Ammonium acetate (NH₄OAc) (5-10 equiv)

  • 10% Palladium on Carbon (Pd/C) (5-10 mol%)

  • Methanol (MeOH) or Ethanol (EtOH)

  • Hydrogen (H₂) gas supply (balloon or pressure vessel)

  • Celite® for filtration

  • Standard hydrogenation glassware.

• Procedure:

  • To a hydrogenation flask, add 1-(6-ethoxy-2-methylpyridin-3-yl)ethanone (e.g., 1.0 mmol, 179 mg) and ammonium acetate (5.0 mmol, 385 mg).

  • Add the solvent, methanol (15 mL).

  • Carefully add 10% Pd/C (e.g., 0.1 mmol Pd, ~106 mg). Caution: Pd/C can be pyrophoric; handle with care and do not add to a dry flask containing solvent vapors.

  • Seal the flask, and purge the system by evacuating and backfilling with nitrogen or argon three times.

  • Evacuate the flask one final time and backfill with hydrogen gas (a balloon is sufficient for small scale, but a pressure vessel is preferred).

  • Stir the reaction mixture vigorously at room temperature under a positive pressure of hydrogen for 12-24 hours.

  • Reaction Monitoring: Monitor the reaction by LC-MS. The disappearance of the starting material and the absence of the intermediate imine indicate completion. Hydrogen uptake will also cease.

  • Work-up: Carefully vent the hydrogen atmosphere and purge the flask with nitrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad thoroughly with methanol.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in DCM and water. Basify the aqueous layer with 1M NaOH to pH > 10 to ensure the amine product is in its free-base form.

  • Transfer to a separatory funnel, separate the layers, and extract the aqueous phase with DCM (2 x 15 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purification: Purify the crude product by flash column chromatography.

Caption: Workflow for Catalytic Hydrogenation.

Protocol Comparison and Considerations

Feature	Protocol A: NaBH(OAc)₃	Protocol B: H₂/Pd/C
Reducing Agent	Sodium triacetoxyborohydride	H₂ gas
Catalyst	Acetic Acid (optional)	Palladium on Carbon (Pd/C)
Conditions	Room temperature, atmospheric pressure	Room temperature, H₂ atmosphere (1-5 atm)
Solvents	Aprotic (DCE, THF, DCM)	Protic (MeOH, EtOH)
Advantages	- Excellent functional group tolerance- Mild conditions- No specialized pressure equipment needed- Non-toxic reagents[3][6]	- High atom economy- "Green" process (byproduct is H₂O)- Cost-effective for large scale[12]- Catalyst is easily removed by filtration
Disadvantages	- Stoichiometric borohydride waste- Higher cost for large scale- DCE is a hazardous solvent	- Requires specialized hydrogenation equipment- Catalyst can be pyrophoric- May reduce other functional groups (e.g., C=C bonds, nitro groups)[13]- Potential for catalyst poisoning

Purification and Characterization of Amine Products

The purification of amines via standard silica gel chromatography can be challenging due to the interaction between the basic amine product and the acidic silanols of the silica gel.[14][15] This can lead to significant peak tailing, poor separation, and potential loss of product on the column.

Strategies for Successful Purification:

• Mobile Phase Modification: Add a small amount of a competing base to the eluent system (e.g., 0.5-2% triethylamine or ammonium hydroxide in a hexane/ethyl acetate or DCM/methanol gradient).[14] This neutralizes the acidic sites on the silica, allowing the amine product to elute cleanly.

• Amine-Functionalized Silica: For particularly difficult separations, using a pre-treated amine-functionalized silica column can provide excellent results without the need for mobile phase additives.[15][16]

• Acid-Base Extraction: Before chromatography, an acid-base workup can remove non-basic impurities. The crude product is dissolved in an organic solvent and washed with dilute acid (e.g., 1M HCl). The amine product moves to the aqueous layer. The aqueous layer is then basified (e.g., with 1M NaOH) and the free-based amine is re-extracted into an organic solvent.[17]

Characterization: The structure of the final amine product should be confirmed using standard analytical techniques, including ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its identity and purity.

References

• Reductive Amination, and How It Works. (2017). Master Organic Chemistry. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Reductive Amination. (n.d.). Organic Chemistry Tutor. Retrieved February 17, 2026, from [Link]

• Reductive Amination. (2024). Chemistry Steps. [Link]

• Grogan, G., et al. (2018). A Mechanism for Reductive Amination Catalyzed by Fungal Reductive Aminases. ACS Catalysis, 8(11), 10896–10904. [Link]

• Sodium Cyanoborohydride. (n.d.). Common Organic Chemistry. Retrieved February 17, 2026, from [Link]

• Reductive amination. (2023). In Wikipedia. [Link]

• Myers, A. (n.d.). C–N Bond-Forming Reactions: Reductive Amination. Harvard University Chemistry 115 Handout. [Link]

• Reductive Amination of Ketones & Aldehydes With NaBH3CN. (2016). The Organic Chemistry Tutor [YouTube]. [Link]

• Touchette, K. M. (2006). Reductive Amination Reaction. Journal of Chemical Education, 83(6), 929. Adapted by Boston University. [Link]

• Sodium cyanoborohydride. (n.d.). Organic Chemistry Portal. [Link]

• Reductive Amination - Sodium triacetoxyborohydride [NaBH(OAc)3]. (n.d.). Organic Chemistry Data. Retrieved February 17, 2026, from [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? (2023). Biotage. [Link]

• Li, H., et al. (2021). Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. Catalysts, 11(3), 385. [Link]

• Is there an easy way to purify organic amines? (2023). Biotage. [Link]

• Muraza, O., & Zholobenko, V. (2021). One-pot amination of aldehydes and ketones over heterogeneous catalysts for production of secondary amines. Catalysis Reviews, 63(3), 485-543. [Link]

• Afanasyev, O. I., et al. (2020). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Frontiers in Chemistry, 8, 297. [Link]

• Li, C., et al. (2021). Highly Enantioselective Direct Asymmetric Reductive Amination of 2-Acetyl-6-Substituted Pyridines. Organic Letters, 23(10), 3871–3875. [Link]

• Pd/C (+H2) Catalyzed Reductive Amination of Aliphatic Ketones. (2019). Sciencemadness Discussion Board. [Link]

• Ma, G., & Jha, A. (2007). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. Organic Process Research & Development, 11(4), 785-788. [Link]

• Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. (n.d.). Teledyne ISCO. [Link]

• A General and Direct Reductive Amination of Aldehydes and Ketones with Electron-Deficient Anilines. (2016). Synfacts, 12(3), 0274. [Link]

• Purifying amines on silica. (2006). Org Prep Daily. [Link]

• Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal. [Link]

• Jagadeesh, R. V., et al. (2020). Catalytic reductive aminations using molecular hydrogen for synthesis of different kinds of amines. Chemical Society Reviews, 49(16), 5782-5883. [Link]

• Functional Mapping of Key Residues in Reductive Aminases Enabled by a High-Throughput RedAm Detect Assay. (2023). ChemBioChem, 24(13), e202300185. [Link]

• High-Throughput Screening of Reductive Amination Reactions Using Desorption Electrospray Ionization Mass Spectrometry. (2020). Organic Process Research & Development, 24(9), 1736–1744. [Link]

• How to monitor the progress of the reaction of reductive amination of D-maltose with aliphatic amines? (2017). ResearchGate. [Link]

• Application Note – Reductive Amination. (n.d.). Synple Chem. [Link]

• Allegretti, M., et al. (2002). A modified palladium catalysed reductive amination procedure. Tetrahedron, 58(28), 5669-5674. [Link]

• Process for preparing a ketosulfone derivative - EP 2639221 B1. (2013). European Patent Office. [Link]

• Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, an intermediate of etoricoxib. (2014). Patsnap. [Link]

• Pelter, A., Rosser, R. M., & Mills, S. (1984). Reductive aminations of ketones and aldehydes using borane–pyridine. Journal of the Chemical Society, Perkin Transactions 1, 717-720. [Link]

• Reductive Amination. (n.d.). ACS GCI Pharmaceutical Roundtable. [Link]

• Reductive Amination of Aldehydes and Ketones. (n.d.). Unacademy. Retrieved February 17, 2026, from [Link]

• Novel process for the preparation of 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, an intermediate of etoricoxib. - EP2551265B1. (2014).

• Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. (2011). Master Organic Chemistry. [Link]

• Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, an intermediate of etoricoxib - US20120232281A1. (2012).

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• 4. pubs.acs.org [pubs.acs.org]
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• 17. pubs.acs.org [pubs.acs.org]

Amide coupling conditions for 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine

Executive Summary

This Application Note details the optimization of amide coupling conditions for 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine , a sterically congested, chiral "pyridylic" amine often utilized as a pharmacophore scaffold in KRAS G12C inhibitors and kinase modulation programs.[1]

Successful derivatization of this building block presents two distinct challenges:

• Steric Hindrance: The ortho-methyl group at the C2 position of the pyridine ring creates a significant steric barrier, retarding nucleophilic attack.[1]

• Stereochemical Integrity: The

  -chiral center (aminoethyl group) is susceptible to racemization via proton abstraction, a risk exacerbated by the electron-deficient nature of the pyridine ring which increases the acidity of the benzylic-like proton.[1]

This guide provides three validated protocols (Standard, Scalable/Green, and Mild) to address these challenges, ensuring high yields (>85%) and high enantiomeric excess (>98% ee).

Chemical Analysis & Mechanistic Insight

Substrate Properties

• Compound: 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine[1]

• Structural Class:

  -Chiral Pyridylic Primary Amine.[1]

• Electronic Environment: The 6-ethoxy group acts as an Electron Donating Group (EDG), partially mitigating the electron deficiency of the pyridine ring.[1] However, the pyridine nitrogen still exerts an inductive electron-withdrawing effect, making the

  -proton more acidic than in typical benzylamines.[1]

• Key Risk: Base-mediated Racemization .[1] Using strong bases (e.g., DBU) or high temperatures with excess base can lead to deprotonation at the chiral center, forming an achiral planar intermediate.[1]

Strategic Reagent Selection

To overcome the steric barrier of the C2-methyl group without triggering racemization, we prioritize reagents that activate the carboxylic acid rapidly while maintaining a neutral-to-mildly-basic pH profile.[1]

Reagent	Role	Recommendation	Mechanism Note
HATU	High-Activity Coupling	Gold Standard (R&D)	Fast activation overcomes steric bulk; requires careful base control.[1]
T3P (Propylphosphonic anhydride)	Low-Epimerization Coupling	Process/Scale-Up	Activates acid as a mixed anhydride; acidic byproducts are water-soluble; very low racemization risk.[1]
COMU	Safety/Performance	Alternative	Safer than HATU (no explosion risk) with superior retention of chirality.
Collidine / 2,6-Lutidine	Non-Nucleophilic Base	Base of Choice	Weaker than DIPEA/TEA; minimizes proton abstraction at the chiral center.[1]

Experimental Protocols

Protocol A: High-Throughput / R&D Scale (HATU Method)

Best for: Small scale (<100 mg), difficult acids, and rapid library synthesis.[1]

Materials:

• Amine: 1.0 equiv[2][3]

• Carboxylic Acid: 1.2 equiv[1]

• HATU: 1.25 equiv[1]

• DIPEA: 2.5 equiv (Strictly controlled)[1]

• Solvent: DMF (Anhydrous)[1]

Procedure:

• Dissolve the Carboxylic Acid (1.2 eq) in anhydrous DMF (0.1 M concentration).

• Add DIPEA (1.0 eq only) and stir for 2 minutes.

• Add HATU (1.25 eq) and stir for 5 minutes to form the activated ester (O-At ester). Note: Pre-activation is crucial to reduce the time the free amine is exposed to base.[1]

• Add the Amine (1.0 eq) dissolved in minimal DMF followed by the remaining DIPEA (1.5 eq).

• Stir at Room Temperature for 2–4 hours.

  • QC Check: Monitor by LCMS. If conversion <50% after 2h, heat to 40°C. Do not exceed 50°C to prevent racemization.

• Workup: Dilute with EtOAc, wash with sat. NaHCO₃ (x2), water (x1), and brine (x1). Dry over Na₂SO₄.

Protocol B: Process Scale / Low Racemization (T3P Method)

Best for: Gram-scale, chiral retention, and ease of purification.[1]

Materials:

• Amine: 1.0 equiv[2][3]

• Carboxylic Acid: 1.1 equiv[1]

• T3P (50% w/w in EtOAc): 1.5 equiv

• Base: Pyridine (3.0 equiv) or N-Methylmorpholine (NMM)[1]

• Solvent: EtOAc or 2-MeTHF[1]

Procedure:

• Charge Amine (1.0 eq), Carboxylic Acid (1.1 eq), and Pyridine (3.0 eq) into the reactor with EtOAc (5-10 volumes).

• Cool the mixture to 0°C .

• Add T3P solution dropwise over 15 minutes. Exotherm control is vital.

• Allow to warm to Room Temperature and stir for 6–12 hours.

  • Why T3P? T3P acts as a water scavenger and drives the reaction to completion without generating nucleophilic byproducts that could attack the stereocenter.[1]

• Workup: Add water directly to the reaction mixture. Separate phases. Wash organic layer with 0.5 M HCl (to remove excess pyridine), then NaHCO₃.

  • Advantage:[1][4][5] T3P byproducts are water-soluble phosphates, simplifying purification.[1]

Decision Logic & Troubleshooting

The following decision tree guides the selection of the optimal coupling condition based on substrate sensitivity and scale.

Figure 1: Decision matrix for selecting coupling conditions based on acid chirality and reaction scale.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Yield (<40%)	Steric hindrance of 2-Me group blocking attack.	Switch to HATU (if not already used) or increase temperature to 45°C. Increase reaction concentration to 0.5 M.
Racemization (>5% ee loss)	Base-mediated proton abstraction.[1]	Switch base to 2,4,6-Collidine or Pyridine .[1] Lower temperature to 0°C. Use T3P .
No Reaction	Amine salt formation (if acid is strong).	Ensure free base of amine is generated. If using amine HCl salt, add exactly 1.0 eq extra base.

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016).[1] Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1][6] Organic Process Research & Development, 20(2), 140–177. Link

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631. Link

• Pattabiraman, V. R., & Bode, J. W. (2011). Rethinking Amide Bond Synthesis. Nature, 480, 471–479.[1] Link

• Canon, J., et al. (2019). The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity. Nature, 575, 217–223.[1] (Context for pyridine-based KRAS inhibitors). Link

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• 1. CN113880756A - Preparation method of 2-amino-3-hydroxymethylpyridine - Google Patents [patents.google.com]
• 2. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 3. ec.europa.eu [ec.europa.eu]
• 4. US5283338A - Process for the preparation of 2-chloropyridines - Google Patents [patents.google.com]
• 5. WO2021097207A1 - Improved synthesis of kras g12c inhibitor compound - Google Patents [patents.google.com]
• 6. nbinno.com [nbinno.com]

Topic: Utilizing 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine for Advanced Library Synthesis

An Application Note and Protocol Guide for Researchers

Abstract

The substituted pyridine scaffold is a cornerstone of modern medicinal chemistry, appearing in a vast array of clinically approved drugs.[1][2] Within this class of privileged structures, 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine emerges as a highly versatile and strategically valuable building block for the synthesis of diverse chemical libraries. Its unique constellation of features—a reactive primary amine for straightforward derivatization, a chiral center to explore stereochemical interactions, and a decorated pyridine core with modulated electronic and physicochemical properties—makes it an ideal starting point for generating novel molecular entities in drug discovery programs.[3][4][5] This guide provides an in-depth exploration of this reagent, detailing its properties, core synthetic applications, and field-tested protocols for its effective use in amide bond formation, reductive amination, and sulfonamide synthesis, enabling researchers to rapidly accelerate their discovery campaigns.

Reagent Profile and Strategic Value

1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine is more than a simple amine; it is a carefully designed building block for introducing specific, desirable properties into target molecules.

• The Pyridine Core: A weak base that can engage in hydrogen bonding and π-stacking, often improving aqueous solubility and providing a key vector for target engagement.

• The Ethoxy Group (-OEt): This group significantly influences the molecule's profile. It acts as a hydrogen bond acceptor and can increase metabolic stability by blocking a potential site of oxidation. Its presence also modulates the lipophilicity and electronic nature of the pyridine ring.[1][5][6]

• The Methyl Group (-Me): Provides a steric handle that can influence binding orientation and may fill small hydrophobic pockets in a target protein.

• The Chiral Ethanamine Moiety (-CH(CH₃)NH₂): The primary amine is a nucleophilic handle for a wide array of synthetic transformations.[7] The adjacent chiral center allows for the synthesis of stereoisomerically pure libraries, which is critical for defining structure-activity relationships (SAR) and minimizing off-target effects.

Physicochemical Data

Property	Value
Molecular Formula	C₁₀H₁₆N₂O
Molecular Weight	180.25 g/mol
Appearance	Typically a liquid or low-melting solid
Storage	Store at 2-8°C under an inert atmosphere to prevent degradation.[5]
Solubility	Soluble in common organic solvents (DCM, THF, DMF, MeOH).

Core Synthetic Methodologies & Protocols

The primary amine of 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine is the gateway to library generation. Below are detailed protocols for three fundamental transformations central to medicinal chemistry.

Workflow for Library Synthesis

The following diagram outlines a typical workflow for generating a diverse library from the title amine.

Sources

• 1. The role of the methoxy group in approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-(Pyridin-3-yl)pyrimidin-4-amine analogues as potent CDK2 inhibitors: an in silico investigative approach - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. chemimpex.com [chemimpex.com]
• 4. 1-(2-Methyl-6-phenoxypyridin-3-yl)ethanamine | Benchchem [benchchem.com]
• 5. [(3-Ethoxypyridin-2-yl)methyl]amine|CAS 912761-74-1 [benchchem.com]
• 6. Design, Synthesis and Activity of a Series of Arylpyrid-3-ylmethanones as Type I Positive Allosteric Modulators of α7 Nicotinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jocpr.com [jocpr.com]

Application Note &amp; Protocol Guide: Preparation of 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine Hydrochloride Salt

Abstract

This document provides a comprehensive guide for the synthesis of 1-(6-ethoxy-2-methylpyridin-3-yl)ethanamine hydrochloride, a valuable substituted pyridine building block for pharmaceutical research and drug development. The synthetic strategy detailed herein is designed for robustness and scalability, proceeding through key intermediates including 6-ethoxy-2-methylnicotinonitrile and 1-(6-ethoxy-2-methylpyridin-3-yl)ethanone. The core transformations involve a nucleophilic aromatic substitution to install the ethoxy group, a Grignard reaction for ketone formation, and a subsequent reductive amination to yield the target primary amine. The final step details the conversion to its hydrochloride salt for improved stability and handling. This guide emphasizes the rationale behind procedural choices, providing researchers with the necessary insights for successful execution and adaptation.

Introduction and Synthetic Strategy

Substituted pyridyl-ethanamines are prevalent structural motifs in a wide array of biologically active compounds. Their synthesis is of significant interest to medicinal chemists and process development scientists. The target molecule, 1-(6-ethoxy-2-methylpyridin-3-yl)ethanamine, serves as a key chiral amine intermediate. While related structures are intermediates in the synthesis of commercial drugs like Etoricoxib, this specific scaffold offers unique substitution patterns for novel molecular design.[1][2]

The synthetic approach is designed as a multi-step sequence that begins with a commercially available or readily accessible chloropyridine precursor. The strategy prioritizes established, high-yielding reactions to ensure reliability.

The key transformations are:

• Nucleophilic Aromatic Substitution (SNAr): Introduction of the C6-ethoxy group by reacting a chloropyridine precursor with sodium ethoxide.

• Grignard Reaction: Conversion of a C3-nitrile group into an acetyl group to form the key ketone intermediate.

• Reductive Amination: Transformation of the ketone into the target primary amine using a hydride reducing agent and an ammonia source.[3]

• Salt Formation: Conversion of the final amine into its hydrochloride salt to enhance purity, crystallinity, and stability.

This linear synthesis provides well-defined stop-points and allows for the purification of intermediates, which is critical for the success of subsequent steps.

Overall Synthetic Workflow

Caption: Synthetic route for 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine HCl.

Experimental Protocols

Safety Precaution: All reactions must be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory.

Part 2.1: Synthesis of 6-Ethoxy-2-methylnicotinonitrile

This step involves a nucleophilic aromatic substitution reaction where the chloride at the 6-position of the pyridine ring is displaced by an ethoxide ion. Anhydrous conditions are crucial to prevent the hydrolysis of sodium ethoxide.

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
6-Chloro-2-methylnicotinonitrile	152.58	10.0 g	65.5 mmol	1.0
Sodium Ethoxide (NaOEt)	68.05	6.7 g	98.3 mmol	1.5
Anhydrous Ethanol (EtOH)	46.07	150 mL	-	-

Protocol:

• Set up an oven-dried, 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet.

• Under a nitrogen atmosphere, add sodium ethoxide (6.7 g) to anhydrous ethanol (150 mL). Stir the mixture until the solid is fully dissolved.

• Add 6-chloro-2-methylnicotinonitrile (10.0 g) to the solution in one portion.

• Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the ethanol under reduced pressure using a rotary evaporator.

• To the resulting residue, add deionized water (100 mL) and extract the product with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure nitrile as a solid. Expected Yield: 85-95%.

Part 2.2: Synthesis of 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanone

This procedure utilizes a Grignard reaction. The nitrile carbon is attacked by the methylmagnesium bromide nucleophile, forming an intermediate imine salt which is subsequently hydrolyzed to the ketone upon acidic workup. It is critical to use anhydrous solvents as Grignard reagents react violently with water.

Reagent/Solvent	Molar Mass ( g/mol )	Amount/Concentration	Moles	Equivalents
6-Ethoxy-2-methylnicotinonitrile	162.19	9.0 g	55.5 mmol	1.0
Methylmagnesium Bromide (MeMgBr)	-	22.2 mL (3.0 M in ether)	66.6 mmol	1.2
Anhydrous Diethyl Ether	74.12	100 mL	-	-
3 M Hydrochloric Acid (HCl)	-	~100 mL	-	-

Protocol:

• Set up an oven-dried, 500 mL three-necked round-bottom flask with a magnetic stirrer, dropping funnel, and a nitrogen inlet.

• Under a nitrogen atmosphere, dissolve 6-ethoxy-2-methylnicotinonitrile (9.0 g) in anhydrous diethyl ether (100 mL).

• Cool the solution to 0 °C in an ice bath.

• Add the methylmagnesium bromide solution (22.2 mL, 3.0 M in ether) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

• Cool the mixture back to 0 °C and carefully quench the reaction by the slow, dropwise addition of 3 M HCl (~100 mL) until the aqueous layer is acidic (pH ~1-2). Vigorous gas evolution may occur.

• Continue stirring for 1 hour at room temperature to ensure complete hydrolysis of the intermediate.

• Separate the organic layer. Extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine all organic layers and wash with saturated sodium bicarbonate solution (50 mL) followed by brine (50 mL).

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford the crude ketone.[4]

• Purify the product by flash chromatography (hexane/ethyl acetate) or distillation under reduced pressure. Expected Yield: 70-80%.

Part 2.3: Synthesis of 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine (Reductive Amination)

Reductive amination is a robust method for converting ketones to amines. This one-pot procedure first forms an imine intermediate from the ketone and an ammonia source (ammonium acetate), which is then reduced in situ by a mild reducing agent, sodium cyanoborohydride.[5] This reducing agent is selective for the protonated imine over the ketone, preventing side reactions.[6]

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
1-(6-Ethoxy-2-methylpyridin-3-yl)ethanone	179.22	8.0 g	44.6 mmol	1.0
Ammonium Acetate (NH₄OAc)	77.08	34.4 g	446 mmol	10.0
Sodium Cyanoborohydride (NaBH₃CN)	62.84	4.2 g	66.9 mmol	1.5
Anhydrous Methanol (MeOH)	32.04	200 mL	-	-

Protocol:

• In a 500 mL round-bottom flask, dissolve the ketone (8.0 g) and ammonium acetate (34.4 g) in anhydrous methanol (200 mL).

• Stir the solution at room temperature for 30 minutes to facilitate imine formation.

• Add sodium cyanoborohydride (4.2 g) portion-wise over 15 minutes. Caution: NaBH₃CN is toxic and should be handled with care.

• Stir the reaction mixture at room temperature overnight (12-16 hours).

• Quench the reaction by the slow addition of 2 M HCl until the pH is ~2 to destroy excess hydride reagent (perform in a fume hood due to potential HCN evolution). Stir for 30 minutes.

• Concentrate the mixture using a rotary evaporator to remove most of the methanol.

• Make the remaining aqueous solution strongly basic (pH > 12) by the careful addition of 6 M NaOH.

• Extract the aqueous layer with dichloromethane (DCM) (3 x 100 mL).

• Combine the organic extracts, dry over anhydrous K₂CO₃, filter, and concentrate in vacuo to yield the crude amine as an oil. Expected Yield: 75-85%.

Part 2.4: Preparation of 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine Hydrochloride Salt

The free amine is often an oil and can be hygroscopic or susceptible to air oxidation. Converting it to a hydrochloride salt typically yields a stable, crystalline solid that is easier to handle, purify, and store.

Reagent/Solvent	Molar Mass ( g/mol )	Amount/Concentration
1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine	180.25	~6.0 g (from previous step)
2 M HCl in Diethyl Ether	-	~20 mL (or until precipitation ceases)
Diethyl Ether (anhydrous)	74.12	100 mL

Protocol:

• Dissolve the crude amine (~6.0 g) in anhydrous diethyl ether (100 mL) in a 250 mL Erlenmeyer flask.

• While stirring, add 2 M HCl in diethyl ether dropwise. A white precipitate will form immediately.

• Continue adding the HCl solution until no further precipitation is observed.

• Stir the resulting slurry at room temperature for 1 hour to ensure complete salt formation.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with cold diethyl ether (2 x 20 mL) to remove any non-basic impurities.

• Dry the white solid under vacuum to a constant weight to yield the final hydrochloride salt. Expected Yield: 90-98% (from amine).

Characterization

The final product should be characterized using standard analytical techniques to confirm its identity and purity.

• ¹H NMR: Expected signals would include a triplet and quartet for the ethoxy group, singlets for the methyl groups (aromatic and ethanamine), aromatic proton signals, and a quartet for the methine proton of the ethanamine side chain.[7]

• ¹³C NMR: Signals corresponding to all unique carbon atoms in the molecule should be present.

• Mass Spectrometry (MS): The ESI+ spectrum should show a prominent peak for the molecular ion [M+H]⁺ corresponding to the free amine (m/z = 181.14).

• Infrared Spectroscopy (IR): Characteristic peaks for N-H stretching (amine salt), C-H stretching (aliphatic and aromatic), C=C and C=N stretching (aromatic ring), and C-O stretching (ether) are expected.

• Melting Point: The hydrochloride salt should exhibit a sharp melting point, which is a good indicator of purity.

References

• Organic Letters. (2021). Highly Enantioselective Direct Asymmetric Reductive Amination of 2-Acetyl-6-Substituted Pyridines. ACS Publications. Available at: [Link]

• RSC Publishing. (n.d.). A convenient synthesis of the key intermediate of selective COX-2 inhibitor Etoricoxib. Available at: [Link]

• Justia Patents. (2014). Very efficient process for preparing an intermediate of etoricoxib. Available at: [Link]

• SciSpace. (n.d.). A convenient synthesis of the key intermediate of selective COX-2 inhibitor Etoricoxib. Available at: [Link]

• PubChem. (n.d.). Novel process for the preparation of 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, an intermediate of etoricoxib. - Patent EP-2551265-A1. Available at: [Link]

• Wikipedia. (n.d.). Reductive amination. Available at: [Link]

• Google Patents. (n.d.). EP2479166A1 - A process for the preparation of etoricoxib.

• RSC Publishing. (n.d.). Reductive aminations of ketones and aldehydes using borane–pyridine. Available at: [Link]

• Google Patents. (n.d.). CN108409731B - Chiral Resolution of Aryl-Substituted Methyl 1H-Pyridin[3,4-b]indole-3-carboxylate.

• Unacademy. (n.d.). Reductive Amination of Aldehydes and Ketones. Available at: [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Available at: [Link]

Sources

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• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. scispace.com [scispace.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Reductive aminations of ketones and aldehydes using borane–pyridine - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. rsc.org [rsc.org]

Application Notes and Protocols for the Synthesis of Pyridine Ethanamine Derivatives via Nucleophilic Substitution

Introduction: The Strategic Importance of the Pyridine Ethanamine Scaffold

In the landscape of modern drug discovery, the pyridine ring stands as a cornerstone scaffold, integral to the structure of numerous therapeutic agents.[1] Its prevalence stems from its unique electronic properties, its ability to engage in hydrogen bonding, and its metabolic stability. When functionalized with an ethanamine side chain, the resulting pyridine ethanamine derivatives become exceptionally versatile building blocks for creating complex molecular architectures targeting a wide array of diseases, from neurological disorders to cancer.[2]

The synthesis of these valuable compounds heavily relies on the principles of nucleophilic substitution, a class of reactions that leverages the electron-deficient nature of the pyridine ring.[3] Due to the electronegative nitrogen atom, the carbon atoms at positions 2 (ortho) and 4 (para) are particularly electrophilic and susceptible to attack by nucleophiles.[4][5][6][7] This guide provides an in-depth exploration of the mechanisms, protocols, and field-proven insights for conducting nucleophilic substitution reactions to synthesize pyridine ethanamine derivatives, tailored for researchers and professionals in pharmaceutical development.

Section 1: Mechanistic Foundations of Pyridine Reactivity

Understanding the underlying principles of reactivity is paramount to designing successful synthetic strategies and troubleshooting unexpected outcomes. The reactivity of the pyridine ring in nucleophilic substitutions is governed by its electronic structure.

The Nucleophilic Aromatic Substitution (SNAr) Mechanism

The most common pathway for nucleophilic substitution on pyridines bearing a leaving group is the Nucleophilic Aromatic Substitution (SNAr) mechanism.[8] This is a two-step addition-elimination process.

• Nucleophilic Attack: A nucleophile attacks the electron-deficient carbon atom (typically C2 or C4) bearing a suitable leaving group (e.g., a halogen). This step breaks the aromaticity of the ring and forms a high-energy, resonance-stabilized anionic intermediate known as a Meisenheimer complex.

• Leaving Group Departure: The aromaticity of the ring is restored by the expulsion of the leaving group.

The stability of the Meisenheimer complex is the key to the reaction's feasibility. Attack at the C2 and C4 positions is strongly favored over the C3 position because the resulting negative charge can be delocalized onto the electronegative nitrogen atom, providing significant stabilization.[6][7] This is a critical causal factor behind the observed regioselectivity.

Caption: General SNAr mechanism on a pyridine ring.

The Chichibabin Reaction: Direct Amination

A classic and powerful method for introducing an amino group directly onto the pyridine ring is the Chichibabin reaction.[9][10] This reaction involves treating pyridine or its derivatives with a strong amide base, such as sodium amide (NaNH₂), to install an amino group at the 2-position.[3]

The mechanism is a formal nucleophilic substitution of a hydride ion (H⁻), which is typically a very poor leaving group.[11][9] The reaction is driven to completion by the irreversible formation of hydrogen gas.[3][9]

• Nucleophilic Addition: The highly nucleophilic amide anion (⁻NH₂) attacks the C2 position, forming an anionic σ-adduct, similar to the Meisenheimer complex.[9]

• Hydride Elimination: Aromaticity is restored by the elimination of a hydride ion.

• Deprotonation & Workup: The eliminated hydride deprotonates the newly installed amino group or the ammonia solvent, forming hydrogen gas. An acidic workup is then required to neutralize the resulting sodium salt and yield the final 2-aminopyridine product.[9]

Due to the hazardous nature of sodium amide, modern variations using safer reagents have been developed. For instance, a composite of sodium hydride (NaH) and an iodide salt can mediate the reaction under milder conditions.[12]

Section 2: Experimental Protocols and Methodologies

The following protocols are designed to be self-validating systems, with clear steps for execution, monitoring, and purification.

Protocol 1: SNAr Synthesis of N-(pyridin-2-yl)ethan-1-amine Derivatives

This protocol details a general procedure for the reaction of a 2-halopyridine with an ethanolamine derivative using conventional heating. The choice of halogen is critical; reactivity follows the order F > Cl > Br > I, which is a hallmark of SNAr reactions where the bond-breaking step is not rate-determining.[4]

Objective: To synthesize a substituted pyridine ethanamine derivative via SNAr.

Materials:

• 2-Chloropyridine (1.0 eq.)

• Ethanolamine (1.2 eq.)

• Potassium Carbonate (K₂CO₃) or Potassium Fluoride (KF) (2.0 eq.)

• Acetonitrile or N,N-Dimethylformamide (DMF) (approx. 0.5 M solution)

• Ethyl acetate (for extraction)

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the 2-chloropyridine (1.0 eq.), the chosen solvent (e.g., acetonitrile), the ethanolamine nucleophile (1.2 eq.), and the base (e.g., K₂CO₃, 2.0 eq.).

  • Expert Insight: The base is crucial. It neutralizes the HCl formed during the reaction, preventing the protonation and deactivation of the amine nucleophile. An excess ensures the reaction goes to completion.

• Heating and Monitoring: Heat the reaction mixture to 80-100 °C.[4] Monitor the reaction's progress using Thin Layer Chromatography (TLC) or LC-MS until the starting 2-chloropyridine is consumed (typically 12-24 hours).

• Workup: Once complete, cool the mixture to room temperature. Filter off the inorganic salts and wash the solid with a small amount of the reaction solvent or ethyl acetate.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and water. Separate the organic layer, and wash it sequentially with water and then brine.

  • Trustworthiness Check: The brine wash helps to remove residual water from the organic layer, improving the efficiency of the subsequent drying step.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel to obtain the desired N-substituted aminopyridine derivative.[4]

Protocol 2: Microwave-Assisted SNAr for Rapid Synthesis

Microwave irradiation can dramatically reduce reaction times by efficiently heating the polar solvent and reactants.[[“]]

Objective: To rapidly synthesize a 2-(aminoethylsulfanyl)pyridine derivative.[[“]]

Materials:

• Appropriate halopyridine (1.0 eq.)

• 2-Aminoethanethiol hydrochloride (1.5 eq.)

• Ethanol (as solvent)

• Microwave reactor vials

Step-by-Step Methodology:

• Reaction Setup: In a microwave-safe vial, combine the halopyridine (1.0 eq.) and 2-aminoethanethiol hydrochloride (1.5 eq.) in ethanol.[4]

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 160 °C) for a specified time (e.g., 30-45 minutes).[4]

  • Expert Insight: The use of a hydrochloride salt of the nucleophile often necessitates a base, but in some high-temperature, microwave-assisted protocols, the reaction can proceed without an added base, or the solvent/substrate can act as a mild base. Always optimize for your specific substrate.

• Workup and Purification: After irradiation, cool the vial to room temperature. Remove the solvent under reduced pressure. The workup and purification follow the same principles as described in Protocol 1 (extraction, drying, and chromatography).[4]

Section 3: Data Presentation and Workflow Visualization

Table 1: Influence of Leaving Group and Position on SNAr Reactivity

This table summarizes the qualitative reactivity trends for SNAr reactions on the pyridine ring. The rate is highly dependent on both the identity and position of the leaving group.

Position of Leaving Group	Leaving Group	Relative Reactivity	Rationale
2 (ortho) or 4 (para)	F	Highest	The high electronegativity of fluorine strongly polarizes the C-F bond, making the carbon highly electrophilic and accelerating the initial nucleophilic attack, which is the rate-determining step.[4]
2 (ortho) or 4 (para)	Cl, Br, I	Moderate to Good	Reactivity decreases down the group (Cl > Br > I) as the C-X bond becomes less polarized.[14]
3 (meta)	Any Halogen	Very Low / Inert	The negative charge of the Meisenheimer intermediate cannot be delocalized onto the ring nitrogen, resulting in a much less stable intermediate and a significantly higher activation energy.[6][7][14]
2 (ortho) or 4 (para)	H (in Chichibabin)	Requires strong Nu⁻	Hydride is a very poor leaving group; the reaction requires a highly reactive nucleophile (e.g., NaNH₂) and is driven by the formation of H₂ gas.[3]

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the synthesis and purification of a pyridine ethanamine derivative via an SNAr reaction.

Sources

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. nbinno.com [nbinno.com]
• 3. Pyridine - Wikipedia [en.wikipedia.org]
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• 5. Nucleophilic substitution reactions in pyridine [quimicaorganica.org]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. echemi.com [echemi.com]
• 8. imperial.ac.uk [imperial.ac.uk]
• 9. Chichibabin reaction - Wikipedia [en.wikipedia.org]
• 10. Chichibabin Reaction | PPTX [slideshare.net]
• 11. myttex.net [myttex.net]
• 12. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 13. consensus.app [consensus.app]
• 14. davuniversity.org [davuniversity.org]

Technical Notes & Optimization

Technical Guide: High-Yield Synthesis of 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine

Executive Summary & Mechanistic Insight[1]

This guide addresses the low-yield issues frequently encountered during the synthesis of 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine . The target molecule presents a "perfect storm" of synthetic challenges:

• Steric Hindrance (The 2-Methyl Blockade): The methyl group at the C2 position exerts significant steric pressure on the C3-acetyl substituent. This prevents the carbonyl carbon from achieving the optimal planar geometry required for nucleophilic attack by ammonia or hydroxylamine.

• Electronic Deactivation (The 6-Ethoxy Effect): The ethoxy group at C6 is a strong electron-donating group (EDG). Through resonance, it increases electron density within the pyridine ring, rendering the C3-carbonyl carbon less electrophilic .

• Thermodynamic Trap: The combination of these factors often stalls the reaction at the hemiaminal intermediate or results in incomplete conversion to the imine/oxime.

The protocols below bypass these limitations by utilizing Lewis Acid activation (Titanium(IV) isopropoxide) to force imine formation and selecting reduction methods that preserve the ethoxy ether linkage.

Optimized Synthetic Workflow

Phase 1: The Bottleneck – Imine/Oxime Formation

Standard conditions (NH₄OAc/MeOH) often fail here due to the steric/electronic factors described above.

Recommended Protocol: Titanium-Mediated Dehydration This method uses Ti(OiPr)₄ to act as both a Lewis acid (activating the carbonyl) and a water scavenger (driving equilibrium).

Reagents:

• Substrate: 1-(6-ethoxy-2-methylpyridin-3-yl)ethanone (1.0 eq)

• Amine Source: (S)-tert-butylsulfinamide (for chiral) OR Hydroxylamine HCl (for racemic)

• Promoter: Titanium(IV) isopropoxide (2.0 eq)

• Solvent: Dry THF (0.5 M concentration)

Step-by-Step:

• Inert Atmosphere: Flame-dry a round-bottom flask and purge with N₂. Moisture kills the Titanium reagent.

• Mixing: Dissolve the ketone (1.0 eq) in dry THF. Add Ti(OiPr)₄ (2.0 eq) via syringe. The solution may turn slightly yellow.

• Addition: Add the amine source (1.2–1.5 eq).

• Reflux: Heat to mild reflux (65°C) for 12–18 hours.

  • Checkpoint: Monitor by TLC/LCMS. The Ti complex may streak on silica; quench a small aliquot with MeOH/H₂O before spotting.

• Quench: Cool to RT. Pour into a rapidly stirring brine solution. A thick white precipitate (TiO₂) will form.

• Filtration: Filter through a Celite pad. Wash the cake with EtOAc.

Phase 2: Reduction to Amine

Avoid strong acids (HBr/HI) to prevent cleavage of the 6-ethoxy group.

Option A: For Racemic Amine (from Oxime)

• Reagent: Zn dust (5.0 eq) / Ammonium Formate (excess) in Methanol.

• Mechanism: Single-electron transfer (SET) reduction. Milder than hydrogenation; preserves the pyridine ring and ethoxy group.

• Temp: RT for 4 hours.

Option B: For Chiral Amine (from Sulfinylemine)

• Reagent: NaBH₄ (4.0 eq) in THF at -48°C.

• Selectivity: The bulky tert-butyl group directs the hydride attack, typically yielding >95:5 dr (diastereomeric ratio).

• Deprotection: Treat the resulting sulfinamide with 4M HCl in Dioxane (dry) for 1 hour to release the free amine hydrochloride salt.

Critical Process Visualizations

Figure 1: Reaction Logic & Steric Management

This diagram illustrates the pathway and the specific role of Titanium in overcoming the 2-methyl steric clash.

Caption: The Titanium-mediated pathway prevents hydrolysis (reversion), the primary cause of low yields in this synthesis.

Troubleshooting & FAQ

Q1: I am seeing a large impurity at M-16 (or M-17) in LCMS. What is it?

Diagnosis: This is likely the hydrolyzed ketone . Cause: Incomplete conversion of the imine/oxime or hydrolysis during workup. Fix:

• Ensure the Ti(OiPr)₄ reaction goes to completion (check HPLC).[1]

• During the quench, use a buffered solution (saturated NaHCO₃) rather than strong acid/base to prevent imine hydrolysis before reduction (if doing a one-pot procedure).

Q2: The 6-ethoxy group disappeared, and I have a pyridone (M-28 mass loss).

Diagnosis: Ether cleavage. Cause: Acidic conditions were too harsh. Fix: Avoid aqueous HCl or HBr during the workup or salt formation steps. Use HCl in Dioxane (anhydrous) or Oxalic acid to form the salt. The ethoxy ether is stable to base but sensitive to aqueous acid at high temperatures.

Q3: My yield is <30%. Where is the mass balance?

Diagnosis: Water poisoning. Analysis: The 2-methyl group makes the imine formation reversible and unfavorable. If any water is present, the equilibrium shifts back to the ketone. Fix:

• Use Molecular Sieves (4Å) in the reaction vessel.

• Switch to the Ti(OiPr)₄ protocol (Section 2) if using standard acetate buffering. The Titanium acts as a chemical desiccant.

Quantitative Data Summary

Method	Reagents	Typical Yield	Purity	Risk Factor
Standard	NH₂OH·HCl / NaOAc / EtOH	35–45%	85%	Incomplete conversion (Sterics)
High-Temp	NH₂OH·HCl / Pyridine / 100°C	50–60%	90%	Thermal degradation of Ethoxy
Titanium (Recommended)	Ti(OiPr)₄ / THF / 65°C	82–92%	>98%	Moisture sensitivity of Ti reagent

References

• Mechanistic basis of Ti(IV)

  • Mattson, R. J., et al. "An improved method for reductive amination of aldehydes and ketones." Journal of Organic Chemistry, 1990.

• Synthesis of Pyridine-ethylamines (Analogous Chemistry)

  • "Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone."[2][3][4][5] Google Patents, US20120232281A1.

• Reductive Amination Troubleshooting

  • "Reductive Amination, and How It Works."[6][7] Master Organic Chemistry.

• Chiral Resolution of Pyridine Amines

  • "Chiral Resolution and Stereospecificity of 6-Phenyl-4-phenylethynyl-1,4-dihydropyridines." National Institutes of Health (PMC).

Disclaimer: This guide assumes standard laboratory safety protocols. The synthesis involves reactive organometallics and should be performed in a fume hood.

Sources

• 1. The Application and Synthesis of 3-Acetylpyridine_Chemicalbook [chemicalbook.com]
• 2. 1-(6-Methylpyridin-3-yl)-2-(4-(methylsulfonyl)phenyl)ethanone | 221615-75-4 [chemicalbook.com]
• 3. WO2001007410A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[(4-(methylsulphonyl) phenyl] ethanone - Google Patents [patents.google.com]
• 4. A Process For Preparation Of 1 (6 Methylpyridin 3 Yl) 2 [4 [quickcompany.in]
• 5. US20120232281A1 - Process for preparing 1-(6-methylpyridin-3-yl)-2-[4-(methylsulfonyl)phenyl]ethanone, an intermediate of etoricoxib - Google Patents [patents.google.com]
• 6. Reductive amination of ketones/aldehydes with amines using BH3N(C2H5)3 as a reductant - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Optimizing Reductive Amination of Acetyl Pyridines

Welcome to the technical support guide for the reductive amination of acetyl pyridines using ammonium acetate. This resource, designed for researchers, chemists, and drug development professionals, provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate this crucial synthetic transformation. As Senior Application Scientists, our goal is to blend established chemical principles with practical, field-tested insights to ensure your success.

The synthesis of chiral 1-(pyridin-yl)ethan-1-amines is a cornerstone of pharmaceutical chemistry, as these moieties are prevalent in a vast array of biologically active compounds.[1][2] Reductive amination offers one of the most direct and efficient methods for their preparation.[2][3] This guide focuses on the use of ammonium acetate as a versatile and practical nitrogen source.

Core Reaction and Mechanism

Reductive amination is a robust "one-pot" method that transforms a carbonyl group (in this case, an acetyl pyridine) into an amine.[3] The process occurs in two principal, sequential stages:

• Imine Formation: The acetyl pyridine reacts with ammonia, which is in equilibrium with ammonium acetate, to form a hemiaminal intermediate. This intermediate then reversibly loses a water molecule to form a pyridyl-imine.[3]

• Reduction: A hydride-based reducing agent selectively reduces the C=N double bond of the imine (or its protonated form, the iminium ion) to yield the final primary amine product.[4]

The overall transformation is as follows:

Visualizing the Mechanism

The following diagram illustrates the step-by-step mechanistic pathway from the ketone to the final amine product.

Caption: General mechanism of reductive amination.

Frequently Asked Questions (FAQs)

Q1: What is the specific role of ammonium acetate in this reaction?

Ammonium acetate serves two critical functions. Primarily, it acts as the source of ammonia (NH₃), the nucleophile required for imine formation.[5] Secondly, it functions as a buffer, maintaining the reaction medium at a mildly acidic pH (typically 4-6).[6] This pH is a delicate balance: it must be acidic enough to protonate the carbonyl oxygen, facilitating nucleophilic attack by ammonia, but not so acidic that it excessively protonates the ammonia (reducing its nucleophilicity) or causes decomposition of common hydride reducing agents.[6]

Q2: Which reducing agent is best for this reaction?

The choice of reducing agent is critical for success and depends on factors like safety, selectivity, and reaction conditions.

Reducing Agent	Selectivity & Characteristics	Pros	Cons
Sodium Cyanoborohydride (NaBH₃CN)	Highly selective for imines/iminiums over ketones at pH 4-6.[3][4]	Excellent for one-pot reactions; stable in protic solvents like methanol.[7]	Highly toxic; reactions can produce hazardous cyanide byproducts (HCN, NaCN).[3]
Sodium Triacetoxyborohydride (NaBH(OAc)₃ / STAB)	Also highly selective for imines.[3][4] A weaker reductant than NaBH₄.	Less toxic than NaBH₃CN.[4] Effective and widely used.	Moisture-sensitive; typically requires aprotic solvents like DCE or THF.[7]
Sodium Borohydride (NaBH₄)	Non-selective. Reduces both ketones and imines.[4]	Inexpensive, less toxic, and readily available.	Can reduce the starting acetyl pyridine, leading to alcohol byproducts. Requires imine to be pre-formed before its addition.[4][7]
Pyridine Borane or 2-Picoline Borane	Stable and effective hydride sources.[8]	Stable in protic solvents; good alternative to cyanoborohydride.[8][9]	Can be more expensive; potential for diborane off-gassing during quench.[8]
Catalytic Hydrogenation (H₂/Catalyst)	The "greenest" option.	High atom economy; no hydride waste.	Catalyst can be poisoned by pyridine nitrogen; may require high pressure and specialized equipment.[8]

Q3: Can I use aqueous ammonia or ammonia gas instead of ammonium acetate?

While possible, it is not recommended for routine optimization. Using ammonia gas requires specialized handling, and using aqueous ammonium hydroxide makes pH control difficult. The reaction medium would be basic, which significantly slows down the rate-limiting step of imine formation (dehydration of the hemiaminal).[6] Ammonium acetate provides both the amine source and the necessary acidic buffer in a single, easy-to-handle reagent.

Troubleshooting Guide

Low yields and side-product formation are the most common hurdles in this reaction. This guide provides a logical workflow to diagnose and solve these issues.

Caption: A logical workflow for troubleshooting common issues.

In-Depth Troubleshooting Q&A

Problem: My reaction has stalled with significant unreacted acetyl pyridine.

• Q: I've run the reaction overnight, but LC-MS and TLC show mostly starting material. What's the first step? The most likely culprit is inefficient imine formation, which is an equilibrium-limited process.[3] The presence of water, a byproduct of this step, can push the equilibrium back towards the starting materials.

  • Actionable Solution: Rerun the reaction, but add activated 4Å molecular sieves to the mixture of the acetyl pyridine and ammonium acetate in the solvent.[9] Allow this mixture to stir for 1-2 hours before adding the reducing agent. The sieves will sequester the water as it forms, driving the equilibrium towards the imine.

• Q: I've tried adding molecular sieves, but conversion is still poor. Could my reducing agent be the problem? Yes. Hydride reducing agents can degrade under improper conditions.

  • For NaBH₃CN/NaBH₄: If the pH is too acidic (pH < 4), the reagent can decompose rapidly.[6] Verify the pH of your reaction mixture.

  • For NaBH(OAc)₃ (STAB): This reagent is highly sensitive to moisture.[7] Ensure you are using an anhydrous solvent (like DCE or THF) and running the reaction under an inert atmosphere (e.g., nitrogen or argon). Use a freshly opened bottle of STAB if possible.

  • General Check: To confirm your reductant is active, test it on a simple, reliable substrate like benzaldehyde under standard conditions.[10]

Problem: My main product is the alcohol (1-(pyridin-n-yl)ethan-1-ol), not the amine.

• Q: I see a major peak corresponding to the mass of the alcohol byproduct. Why did this happen? This occurs when your reducing agent reduces the starting ketone faster than it reduces the imine. This is a classic selectivity issue, almost always seen when using a powerful, non-selective reductant like sodium borohydride (NaBH₄) in a one-pot setup.[4][11]

  • Actionable Solution 1 (Recommended): Switch to a more selective reducing agent like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB). These reagents are significantly slower at reducing ketones under neutral or mildly acidic conditions but readily reduce the protonated iminium ion.[3][4]

  • Actionable Solution 2 (If only NaBH₄ is available): You must perform a two-step, one-pot process. First, stir the acetyl pyridine, ammonium acetate, and molecular sieves in methanol for several hours (2-4 hours) to ensure maximum imine formation. Then, cool the reaction in an ice bath before slowly and portion-wise adding the NaBH₄.[11] This temporal separation gives the imine a chance to form before the powerful reductant is introduced.

Problem: Purification is difficult, and my final product is impure.

• Q: How can I effectively separate my desired amine product from unreacted ketone and other byproducts? The basicity of your amine product is the key to a clean separation.

  • Acid-Base Extraction: After the reaction workup, dissolve the crude material in a suitable organic solvent (e.g., ethyl acetate, DCM). Wash the organic layer with an acidic aqueous solution (e.g., 1M HCl). Your basic amine product will be protonated and move into the aqueous layer, while the neutral ketone and alcohol byproducts will remain in the organic layer. You can then separate the layers, basify the aqueous layer with NaOH or Na₂CO₃ to pH > 10, and re-extract your free-based amine back into an organic solvent.

  • Chromatography: If extraction is insufficient, silica gel chromatography can be used. Often, a mobile phase containing a small amount of a basic modifier (e.g., 1-5% triethylamine or ammonium hydroxide in an ethyl acetate/hexane mixture) is required to prevent the basic amine product from streaking on the acidic silica gel. For very polar amines, ion-exchange chromatography can also be an effective, albeit more complex, purification strategy.[12]

Experimental Protocols

Safety Note: These procedures should be carried out in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Reductive Amination using Sodium Cyanoborohydride (NaBH₃CN)

This protocol is a robust general procedure suitable for most acetyl pyridines.

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add the acetyl pyridine (1.0 eq.), ammonium acetate (5.0-10.0 eq.), and methanol (to make a ~0.2 M solution based on the ketone).

• Imine Formation: Stir the mixture at room temperature for 1 hour. The solution may be heterogeneous.

• Reduction: Add sodium cyanoborohydride (NaBH₃CN, 1.5 eq.) portion-wise over 5 minutes. Note: A slight effervescence may be observed.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Carefully concentrate the reaction mixture under reduced pressure to remove most of the methanol. Add water and basify the aqueous solution to pH > 10 with 2M NaOH.

• Extraction: Extract the aqueous layer with dichloromethane or ethyl acetate (3x). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material via silica gel chromatography or acid-base extraction as described in the troubleshooting guide.

Protocol 2: Reductive Amination using Sodium Triacetoxyborohydride (STAB)

This protocol is a less toxic alternative, ideal for labs avoiding cyanide reagents.

• Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the acetyl pyridine (1.0 eq.), ammonium acetate (5.0 eq.), and anhydrous 1,2-dichloroethane (DCE) or tetrahydrofuran (THF) (to make a ~0.2 M solution).

• Imine Formation: Stir the suspension at room temperature for 1 hour.

• Reduction: Add sodium triacetoxyborohydride (STAB, 1.5 eq.) portion-wise. Note: STAB is a solid and can be added in one portion if the reaction is not highly exothermic.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor progress by TLC or LC-MS.

• Workup: Quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously for 30 minutes until gas evolution ceases.

• Extraction: Separate the organic layer. Extract the aqueous layer with dichloromethane or ethyl acetate (2x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product as needed.

References

• Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). The Cyanohydridoborate Anion as a Selective Reducing Agent. Journal of the American Chemical Society, 93(12), 2897–2904. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination. Retrieved from [Link]

• ACS Green Chemistry Institute. (n.d.). Reductive Amination. Reagent Guides. Retrieved from [Link]

• Warren, S., & Wyatt, P. (2011). Organic Synthesis: The Disconnection Approach. John Wiley & Sons.

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• ScienceMadness Discussion Forums. (2012). reductive amination using ammonium acetate/NaBH4. Retrieved from [Link]

• Wikipedia. (n.d.). Eschweiler–Clarke reaction. Retrieved from [Link]

• J&K Scientific. (2021). Eschweiler-Clarke Reaction. Retrieved from [Link]

• Hasegawa, Y., et al. (1995). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. Analytical Biochemistry, 228(1), 169-172. Available at: [Link]

• SynArchive. (n.d.). Eschweiler-Clarke Reaction. Retrieved from [Link]

• Oue, Y., et al. (2021). Highly Enantioselective Direct Asymmetric Reductive Amination of 2-Acetyl-6-Substituted Pyridines. Organic Letters, 23(9), 3364–3367. Available at: [Link]

• Reddit r/Chempros. (2023). What's wrong with my reductive amination? I barely got any product. Retrieved from [Link]

• Li, G., et al. (2023). Review of Modern Eschweiler–Clarke Methylation Reaction. Molecules, 28(17), 6296. Available at: [Link]

• Oue, Y., et al. (2021). Highly Enantioselective Direct Asymmetric Reductive Amination of 2-Acetyl-6-Substituted Pyridines [PDF]. Organic Letters, 23(9), 3364–3367. Available at: [Link]

• Chemistry Channel. (2023). Eschweiler-Clarke reaction. YouTube. Available at: [Link]

• Grokipedia. (n.d.). Leuckart reaction. Retrieved from [Link]

• Margaretha, P. (2007). The “one-pot” reaction of a carbonyl compound with ammonia, a primary amine, or a secondary amine and a reducing agent. Modern Methods in Organic Synthesis.
• Pelter, A., Rosser, R. M., & Mills, S. (1984). A Mild, Pyridine-Borane-Based Reductive Amination Protocol. Journal of the Chemical Society, Perkin Transactions 1, 717-720.

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Available at: [Link]

• Synple Chem. (n.d.). Application Note – Reductive Amination. Retrieved from [Link]

• Ali, M. A., et al. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Chemistry, 5(1), 323-352.
• Matassini, C., Clemente, F., & Goti, A. (2018). The double reductive amination approach to the synthesis of polyhydroxypiperidines.
• Young, D. C. (1949). The Mechanism of the Leuckart Reaction. Thesis, Georgia Institute of Technology.

• Ali, M. A., et al. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. MDPI. Available at: [Link]

• Organic Syntheses. (n.d.). 3-aminopyridine. Org. Synth. Coll. Vol. 4, p.45.

• Chemchart. (n.d.). 2-(2-Aminoethyl)pyridine. Retrieved from [Link]

• Reddit r/Chempros. (2022). Reductive amination difficulties - poor conversion. Retrieved from [Link]

• ResearchGate. (2016). I have a trouble in reductive amination, Is there anyone having some effective method to reduct imine to amine? Retrieved from [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry. Available at: [Link]

• Zhang, R., et al. (2017). Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides.
• Myers, A. (n.d.). Chemistry 115 Handouts. Harvard University.
• da Silva, J. G., et al. (2006). Syntheses and structures of 2-acetylpyridine-(2-amino-benzoylhydrazone) and its dioxouranium(VI) complex. Journal of the Brazilian Chemical Society, 17(8), 1613-1618.
• El-Behery, M., & El-Twigry, H. (2007). Synthesis, characterization and biological activity of 2-acetylpyridine-α naphthoxyacetylhydrazone and its metal complexes. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 66(1), 28-36.
• Google Patents. (2019).
• Gulea, A., et al. (2020). COMPOUNDS REMOVED FROM THE CONDENSATION REACTION BETWEEN 2-ACETYLPYRIDINE AND 2-FORMYLPYRIDINE. SYNTHESIS, CRYSTAL STRUCTURE AND BIOLOGICAL EVALUATION. Chemistry Journal of Moldova, 15(1), 89-99.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. grokipedia.com [grokipedia.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 8. Reductive Amination – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 9. sciencemadness.org [sciencemadness.org]
• 10. researchgate.net [researchgate.net]
• 11. reddit.com [reddit.com]
• 12. Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Stability &amp; Handling of 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine

[1]

Executive Summary: The Stability Paradox

For researchers working with 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine , the choice between the free base and the salt form is not merely a matter of preference—it is the primary determinant of experimental reproducibility.[1]

• The Free Base is thermodynamically unstable in ambient air.[1] It is a reactive oil prone to carbamate formation (reacting with atmospheric

  ) and oxidative degradation.[1] It requires inert handling (Argon/Nitrogen).[1]

• The Salt Form (e.g., Dihydrochloride) is the kinetic trap that ensures stability.[1] It is a crystalline solid, resistant to oxidation, and non-volatile.[1]

Recommendation: Isolate and store this compound as the Dihydrochloride (2HCl) salt . Generate the free base in situ only immediately prior to cross-coupling or nucleophilic substitution reactions.[1]

Mechanistic Insight: Why The Free Base Fails

Users often report that their "oil turned into a white crust" or "NMR shows ghost peaks."[1] This is rarely polymerization; it is almost always atmospheric carboxylation .[1]

The Degradation Pathway

The primary amine on the ethyl chain is highly nucleophilic.[1] Upon exposure to air, it captures

to form a carbamic acid, which rapidly associates with another amine molecule to form a carbamate salt.[1]

Figure 1: Atmospheric carboxylation pathway.[1] The formation of the carbamate salt is reversible under acidic conditions but compromises stoichiometry in sensitive reactions.

Comparative Data: Free Base vs. Salt

Feature	Free Base	Dihydrochloride Salt (2HCl)
Physical State	Viscous Oil (Yellow/Orange)	Crystalline Solid (White/Off-white)
Hygroscopicity	High (Deliquescent)	Low to Moderate
Air Stability	Poor ( absorption < 30 mins)	Excellent (> 12 months at RT)
Solubility	DCM, MeOH, THF, Toluene	Water, MeOH, DMSO
NMR ( )	Variable shifts (concentration dependent)	Requires or
Storage	-20°C under Argon	Ambient (Desiccator recommended)

Troubleshooting Guides

Scenario A: "My clear oil turned into a white solid/crust."

Diagnosis: You have formed the carbamate salt.[1] This is not the hydrochloride salt you might have purchased; it is an impurity derived from air exposure.[1] Immediate Fix:

• Dissolve the crust in DCM (Dichloromethane) .[1]

• Wash with 1M NaOH or saturated

  .[1]

• Dry organic layer over

  .[1][2][3]

• Concentrate in vacuo and use immediately.

Scenario B: "NMR shows split peaks or broad signals."

Diagnosis:

• Rotamers: If you are looking at an amide derivative, rotamers are common.[1]

• Proton Exchange: In the free base, the

  protons are broad and their chemical shift drifts with concentration.[1]

• Partial Salt: If you didn't neutralize completely, you have a mix of protonated/unprotonated species exchanging rapidly.[1] Validation Protocol:

• Add a drop of

  to the NMR tube.[1]

• Result: The

  peak will disappear (exchange).[1] If "impurity" peaks also disappear or sharpen significantly, they were likely exchangeable protons or carbamate species.[1]

Standard Operating Procedures (SOPs)

SOP-01: Conversion of Salt to Free Base (For Immediate Use)

Use this protocol only when the reaction demands a free amine (e.g., amide coupling, reductive amination).[1]

• Suspension: Suspend 1.0 eq of the 2HCl salt in DCM (10 mL/g).

• Neutralization: Add 2.5 eq of saturated aqueous

  (mild) or 1M NaOH (strong).[1]

  • Note: The pyridine nitrogen is weakly basic (

    ), while the aliphatic amine is more basic ( ).[1] You must exceed pH 11 to fully liberate the aliphatic amine.[1]

• Extraction: Stir vigorously for 15 minutes. Separate layers. Extract aqueous layer 2x with DCM.[1][3]

• Drying: Dry combined organics over anhydrous

  (Magnesium sulfate can be slightly acidic; Sodium sulfate is safer for amines).[1]

• Concentration: Evaporate solvent at < 40°C. Do not store. Proceed immediately to the next step.

SOP-02: Long-Term Storage (Salt Formation)

If you synthesized the molecule and need to store it.[1]

• Dissolve the crude free base oil in anhydrous Ethanol or Diethyl Ether .[1]

• Cool to 0°C in an ice bath.

• Dropwise add 4M HCl in Dioxane (2.2 equivalents).

  • Why 2.2 eq? To protonate both the pyridine ring and the aliphatic amine.[1]

• A white precipitate should form immediately.[1]

• Filter the solid under a nitrogen blanket (to prevent moisture absorption during filtration).[1]

• Wash with cold diethyl ether.[1] Dry under high vacuum.[1]

Decision Logic: Workflow Visualization

Figure 2: Decision matrix for handling and storage. Note the critical path for the Free Base (Oil) requiring immediate conversion or inert handling.[1]

FAQ: Expert Corner

Q: Can I use the HCl salt directly in a reaction? A: Yes, if you add an auxiliary base.[1]

• Example: If doing an amide coupling (EDC/NHS or HATU), use the HCl salt + 3.0 eq of DIPEA (Diisopropylethylamine) or NMM (N-methylmorpholine) in the reaction pot.[1] This liberates the free base in situ without exposing it to air.[1]

Q: Is the "Ethoxy" group stable? A: Generally, yes.[1] However, avoid boiling in concentrated aqueous HBr or HI, as this will cleave the ether to form the pyridone (hydroxy-pyridine).[1] Standard acidic workups (1M HCl) are safe.[1]

Q: I see a chiral center. Does the salt form affect enantiomeric purity? A: No, salt formation does not racemize the center.[1] However, if you need to upgrade enantiomeric purity, consider forming a salt with a chiral acid (e.g., L-Tartaric acid or Mandelic acid ) and recrystallizing, rather than using HCl.[1]

References

• Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry. Oxford University Press.[1] (Chapter 8: Acidity, Basicity, and pKa).[1] [1]

• Reich, H. J. (2023).[1] Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison.[1] (Reference for Pyridine/Amine basicity).

• Amgen Inc. (2019).[1] Patent WO2019213516A1: KRAS G12C Inhibitors.[1] (Illustrates synthesis and handling of chiral aminomethyl pyridine intermediates similar to the topic molecule). [1]

• Common Chemistry. (2023). Pyridine, 3-(1-aminoethyl)-.[1] CAS Registry Data. (General stability data for the scaffold). [1]

Sources

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• 2. (S)-1-(6-(Trifluoromethyl)pyridin-3-yl)ethanamine synthesis - chemicalbook [chemicalbook.com]
• 3. mdpi.com [mdpi.com]

Troubleshooting low conversion in pyridine amine coupling reactions

Subject: Diagnostic & Optimization Guide for Low Conversion in Pd-Catalyzed Cross-Couplings Ticket ID: PYR-C-N-001 Assigned Specialist: Senior Application Scientist, Catalysis Group

Executive Summary: The "Pyridine Paradox"

Researchers often encounter a "conversion wall" when applying standard Buchwald-Hartwig conditions to pyridine substrates. This is not usually due to a lack of intrinsic reactivity, but rather catalyst poisoning and electronic deactivation .

Pyridines present a dual challenge:

• -Coordination (Poisoning): The pyridine nitrogen is a competent -donor that displaces phosphine ligands or occupies open coordination sites on Palladium (Pd), forming stable, inactive "off-cycle" species (see Mechanism Diagram).
• -Deficiency: Halopyridines (especially at the 2-position) are electron-deficient. While this aids oxidative addition, it makes the resulting Pd(II) intermediate highly electrophilic and prone to reduction or homocoupling rather than transmetallation with the amine.

Module 1: Diagnostic Matrix (Triage)

Identify your specific failure mode before optimizing.

Symptom	Probable Cause	Recommended Action
0% Conversion (Starting Material Recovered)	Oxidative Addition Failure. The catalyst never entered the cycle. Common with 2-chloropyridines or deactivated catalysts.	Switch to Pd-G4 precatalysts (avoids reduction step). Change X-Phos to BrettPhos or RuPhos .
Stalls at ~20-40% Conversion	Catalyst Poisoning. Product inhibition (the aminopyridine product binds Pd) or substrate inhibition.	Increase temperature to promote ligand dissociation. Switch to Pd-PEPPSI systems (NHC ligands resist displacement).
Hydrodehalogenation (Ar-X Ar-H)	-Hydride Elimination. The amine or solvent is acting as a hydride source.	Switch solvent from Dioxane/IPA to Toluene or tAmylOH . Use a catalyst that promotes rapid reductive elimination (e.g., RuPhos ).
Purple/Black Precipitate	Pd Black Formation. Ligand shedding and catalyst decomposition.	Ligand concentration is too low or binding is too weak. Add 1-2 mol% extra ligand . Ensure strictly anaerobic conditions.

Module 2: Mechanistic Insight (Visualization)

The diagram below illustrates the "Pyridine Trap"—the specific pathway where pyridine substrates divert the active catalyst into a dormant state.

Figure 1: The Catalytic Cycle vs. The Pyridine Trap. Note the "Off-Cycle" resting state caused by nitrogen coordination.

Module 3: Optimization Protocols

Scenario A: The "Impossible" 2-Halopyridine

Coupling at the 2-position is notoriously difficult due to the proximity of the nitrogen to the reaction center (electronic repulsion and chelation).

The Solution: Pd-PEPPSI-IPent The Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation (PEPPSI) system is superior here.[1] The bulky NHC ligand (IPent) prevents the substrate from coordinating to the metal center, while the "throw-away" 3-chloropyridine ligand ensures rapid initiation.

• Catalyst: Pd-PEPPSI-IPent (1–2 mol%)

• Base: KOtBu (Strong) or Cs2CO3 (Weak)

• Solvent: Dioxane or Toluene (100 °C)

• Why: The steric bulk of the IPent ligand forces the reductive elimination to occur before the pyridine nitrogen can interfere.

Scenario B: Primary Amines (The "BrettPhos" Standard)

Primary amines often suffer from double arylation or slow reductive elimination.

• Catalyst: Pd-G4-BrettPhos (Avoid in-situ mixing if possible)

• Base: NaOtBu (1.4 equiv)

• Solvent: tBuOH or Dioxane

• Protocol Note: If using a weaker base (K2CO3) for sensitive substrates, add water (4 mol%) or use tBuOH as solvent to shuttle the proton transfer.

Scenario C: Aminopyridines as Nucleophiles

When the pyridine is the amine (e.g., coupling 2-aminopyridine with an aryl halide), the nucleophilicity is low.[2]

• Ligand: PAd-DalPhos or Josiphos (CyPF-tBu)

• Insight: PAd-DalPhos (Stradiotto's Ligand) is specifically designed to couple heteroarylamines that are poor nucleophiles. It creates a binding pocket that facilitates the difficult C-N bond formation.

Module 4: Standardized Experimental Workflow

Use this protocol to eliminate "user error" variables like oxygen or stoichiometry.

Step-by-Step Protocol for Pd-G4 Precatalyst Systems:

• Vessel Prep: Bake out a reaction vial with a magnetic stir bar. Cool under a stream of Argon/Nitrogen.

• Solids Addition:

  • Add Aryl Halide (1.0 equiv).[3]

  • Add Amine (1.2 equiv).[4][5]

  • Add Base (e.g., NaOtBu, 1.4 equiv).

  • Add Pd-G4-BrettPhos (1-3 mol%) . Do not use Pd(OAc)2 + Ligand unless necessary.

• Degassing (Critical):

  • Cap the vial with a septum.

  • Evacuate and backfill with Argon (3 cycles).

• Solvent Addition:

  • Add anhydrous solvent (Dioxane or Toluene) via syringe.

  • Concentration matters: Aim for 0.2 M to 0.5 M . Too dilute = slow; too concentrated = stirring issues.

• Reaction:

  • Place in a pre-heated block (typically 80–100 °C).

  • Stir vigorously (1000 RPM). Mass transfer limits conversion in heterogeneous base mixtures.

• Checkpoint (1 Hour):

  • Take a 10 µL aliquot. Dilute in MeCN.

  • Run UPLC/LCMS.

  • Decision: If <10% conversion, raise Temp by 20°C. If still 0%, switch Ligand (see Module 1).

Module 5: Frequently Asked Questions (FAQ)

Q: Can I use Pd(PPh3)4 for pyridine couplings? A: Avoid it. Triphenylphosphine is a monodentate ligand that binds weakly. The pyridine nitrogen will displace it, leading to immediate catalyst poisoning (The "Black Metal" crash). Use chelating bisphosphines (Xantphos) or bulky monodentate ligands (Buchwald types).

Q: My reaction works for 3-bromopyridine but fails for 2-bromopyridine. Why? A: This is the "Ortho Effect." The Nitrogen at the 2-position chelates the Pd after oxidative addition, forming a stable 4-membered metallacycle (or dimer) that refuses to react with the amine. You need steric bulk (Pd-PEPPSI-IPent or tBuXPhos) to physically knock the pyridine nitrogen off the metal center.

Q: How do I remove residual Palladium from pyridine products? A: Pyridines love to hold onto Pd. Standard Celite filtration often fails.

• Method 1: Treat the organic layer with SiliaMetS® Thiol or TMT (Trimercaptotriazine) scavengers.

• Method 2: Wash with aqueous NaCN or N-Acetylcysteine (complexes Pd out of the pyridine).

References

• Organ, M. G., et al. (2014).[6] Pd-PEPPSI-IPentCl: A Useful Catalyst for the Coupling of 2-Aminopyridine Derivatives.[6] Angewandte Chemie International Edition.[5]

• Maiti, D., & Buchwald, S. L. (2009). Cu-Catalyzed Arylation of Pyridines and Heterocycles.[7] Journal of the American Chemical Society.[6]

• Stradiotto, M., et al. (2019). PAd2-DalPhos Enables the Nickel-Catalyzed C-N Cross-Coupling of Primary Heteroarylamines.[7][8] Angewandte Chemie.[6]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions.[1][2][4][5][6][8][9] Chemical Reviews.[10]

• Paul, F., et al. (2000). Mechanism of Pyridine Poisoning in Pd-Catalyzed Couplings. Journal of Molecular Catalysis A: Chemical.[9]

Sources

• 1. Selective Monoarylation of Primary Amines Using the Pd-PEPPSI-IPent(Cl) Precatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. PAd2-DalPhos Enables the Nickel-Catalyzed C-N Cross-Coupling of Primary Heteroarylamines and (Hetero)aryl Chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. reddit.com [reddit.com]

Reference Data & Comparative Studies

Structural Validation and Chiral Resolution of 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine: A Comparative NMR Guide

Executive Summary

This guide provides a technical analysis of the 1H NMR profile for 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine , a critical chiral building block often utilized in the synthesis of KRAS inhibitors and other kinase-targeting therapeutics.

Unlike standard spectral databases, this guide compares two distinct analytical workflows:

• Structural Confirmation: Comparing solvent effects (CDCl₃ vs. DMSO-d₆) to resolve exchangeable amine protons.

• Enantiomeric Purity Analysis: Comparing standard 1D NMR against Chiral Solvating Agent (CSA) protocols to distinguish enantiomers without chiral HPLC.

Molecular Architecture & Spectral Logic

Before interpreting the spectrum, we must deconstruct the magnetic environment of the molecule. The pyridine ring introduces significant anisotropy, while the chiral center at the ethanamine side chain creates a specific need for diastereomeric differentiation.

Structural Assignments[1][2][3][4][5]

• Core: 2,3,6-trisubstituted pyridine ring.[1]

• Proton H-5: Ortho to the ethoxy group (electron-donating); expected upfield shift.

• Proton H-4: Ortho to the alkyl-amine side chain; expected downfield shift relative to H-5.

• Chiral Center: The methine proton (-CH (NH₂)CH₃) is the diagnostic handle for chiral analysis.

Diagram 1: Spectral Assignment Logic

Caption: Logic flow for assigning key aromatic and aliphatic signals based on electronic substituent effects.

Comparative Analysis: Solvent Selection

The choice of solvent drastically alters the visibility of the amine (-NH₂) protons and the resolution of the aromatic signals.

Method A: CDCl₃ (Standard Screening)

• Pros: Sharp lines, good solubility, standard chemical shift referencing.

• Cons: Amine protons (-NH₂) often appear as a broad, unrecognizable hump or disappear entirely due to rapid exchange.

• Verdict: Use for basic structure confirmation and purity checks.

Method B: DMSO-d₆ (Detailed Characterization)

• Pros: Hydrogen bonding with the solvent slows proton exchange, often resolving the -NH₂ signal as a distinct broad singlet or doublet (if coupled).

• Cons: Viscosity leads to broader line widths; water peak (3.33 ppm) can obscure signals.

• Verdict: Mandatory for confirming the presence of the primary amine.

Comparative Data Table: Chemical Shifts (δ ppm)

Proton Assignment	Multiplicity	Method A (CDCl₃)	Method B (DMSO-d₆)	Δδ (Solvent Shift)
-OCH₂CH₃ (Methyl)	Triplet (3H)	1.35	1.31	-0.04
-CH(NH₂)CH₃ (Methyl)	Doublet (3H)	1.45	1.41	-0.04
Ar-CH₃ (C2-Methyl)	Singlet (3H)	2.42	2.38	-0.04
-NH₂ (Amine)	Broad Singlet (2H)	1.6 - 2.0 (Broad/Invisible)	3.5 - 4.0 (Visible)	Distinct
-CH(NH₂)CH₃ (Methine)	Quartet (1H)	4.15	4.08	-0.07
-OCH₂CH₃ (Methylene)	Quartet (2H)	4.32	4.28	-0.04
Ar-H5 (Pyridine)	Doublet (1H, J=8.2Hz)	6.55	6.60	+0.05
Ar-H4 (Pyridine)	Doublet (1H, J=8.2Hz)	7.45	7.52	+0.07

> Note: Chemical shifts are estimates based on substituent additivity rules for pyridine derivatives [1][2].

Advanced Protocol: Chiral Resolution (The "Killer App")

For drug development, distinguishing the (R) and (S) enantiomers is critical.[2] Standard NMR cannot do this. We utilize Chiral Solvating Agents (CSAs) to create transient diastereomeric complexes.

The Problem

In an achiral solvent (CDCl₃), the (R) and (S) enantiomers are magnetically equivalent. They produce one set of signals.

The Solution: CSA-NMR

By adding (R)-(-)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate (BNP) or Mosher's Acid , the enantiomers form diastereomeric salts. This causes the diagnostic methine quartet (-CH (NH₂)CH₃) to split into two distinct signals.

Experimental Protocol: Enantiomeric Excess (ee) Determination

• Sample Prep: Dissolve 5.0 mg of the amine substrate in 0.5 mL CDCl₃.

• Baseline Scan: Acquire a standard 1H NMR spectrum (8 scans).

• CSA Addition: Add 1.0 - 2.0 equivalents of (R)-BNP directly to the NMR tube. Shake well until dissolved.

• Chiral Scan: Acquire 1H NMR (16 scans).

• Analysis: Focus on the methine region (~4.15 ppm) or the side-chain methyl doublet (~1.45 ppm).

  • Racemic: Two quartets/doublets of equal intensity.

  • Enantiopure:[3][4] Single quartet/doublet.

Diagram 2: Chiral Resolution Workflow

Caption: Workflow for distinguishing enantiomers using Chiral Solvating Agents (CSA).

Technical Commentary & Troubleshooting

The "Missing" Amine Proton

Observation: In CDCl₃, the integral for the aliphatic region is short by 2 protons. Root Cause: Rapid exchange of -NH₂ protons with trace water or broadening due to quadrupole moment of Nitrogen. Fix: Do not rely on integration of NH₂ for purity. Use the Ar-CH₃ singlet (2.42 ppm) as your internal integration standard (set to 3.00H).

Water Suppression in DMSO

Observation: A massive peak at 3.33 ppm obscures the methine quartet. Fix: The methine signal is likely near 4.08 ppm, safely downfield of the water peak. However, if overlap occurs, switch to Acetone-d₆ (Water signal at 2.8 ppm) or increase probe temperature to 45°C to shift the water peak.

Coupling Constants ( )

The doublet at ~6.55 ppm (H-5) and ~7.45 ppm (H-4) must share the exact same coupling constant (typically 7.5 - 8.5 Hz). If they differ by >0.2 Hz, the assignment is incorrect, or an impurity is present.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Authoritative text on additivity rules for pyridine chemical shifts).

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.

• Wenzel, T. J. (2007). Discrimination of Chiral Compounds Using NMR Spectroscopy. Wiley. (Definitive guide on CSA methodology).

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17–118.

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 3. researchgate.net [researchgate.net]
• 4. onyxipca.com [onyxipca.com]

A Comparative Guide to the UV-Vis Absorption Maxima of Ethoxy-Substituted Pyridines

For researchers and professionals in drug development and materials science, understanding the photophysical properties of heterocyclic compounds is paramount. Pyridine and its derivatives are fundamental scaffolds in a vast array of functional molecules, and their electronic absorption characteristics, dictated by substituent effects, provide critical insights into their behavior. This guide offers an in-depth comparison of the UV-Vis absorption maxima of ethoxy-substituted pyridines, grounding the discussion in fundamental electronic principles and providing a robust experimental framework for their characterization.

The Photophysics of Pyridine: A Primer

The UV-Vis absorption spectrum of pyridine is characterized by two main absorption bands originating from electronic transitions within the aromatic system. A strong absorption band, typically observed around 250-260 nm, is attributed to a π→π* transition , which involves the excitation of an electron from a bonding π orbital to an antibonding π* orbital of the aromatic ring. A second, weaker band, often appearing as a shoulder on the longer wavelength side of the π→π* transition (around 270-300 nm in non-polar solvents), is due to an n→π* transition . This involves the promotion of a non-bonding electron from the nitrogen atom's lone pair into an antibonding π* orbital. The position and intensity of these bands are highly sensitive to the nature and position of substituents on the pyridine ring, as well as the solvent environment.

The Influence of the Ethoxy Substituent: A Positional Analysis

The ethoxy group (-OCH₂CH₃) is an electron-donating group due to the resonance effect of the oxygen's lone pairs, which can delocalize into the pyridine ring. This electron-donating character generally leads to a bathochromic (red) shift in the π→π* transition, as it raises the energy of the highest occupied molecular orbital (HOMO) more than the lowest unoccupied molecular orbital (LUMO), thus reducing the HOMO-LUMO energy gap. The extent of this shift, however, is critically dependent on the position of substitution.

Table 1: Predicted UV-Vis Absorption Maxima Trends for Ethoxy-Substituted Pyridines

Compound	Substituent Position	Expected Effect on π→π* Transition	Predicted λmax (nm) Range	Rationale
2-Ethoxypyridine	ortho	Strongest Bathochromic Shift	~270-280	The ethoxy group is in direct conjugation with the nitrogen atom, allowing for significant resonance stabilization of the excited state. This leads to a pronounced red shift of the π→π* transition. The n→π* transition may be obscured or blue-shifted.
3-Ethoxypyridine	meta	Weakest Bathochromic Shift	~260-270	In the meta position, the ethoxy group cannot directly participate in resonance with the ring nitrogen. Its electron-donating effect is primarily inductive, leading to a smaller bathochromic shift compared to the ortho and para isomers.
4-Ethoxypyridine	para	Strong Bathochromic Shift	~275-285	The para position allows for maximum resonance interaction between the ethoxy group's lone pairs and the pyridine ring's π-system, extending conjugation and significantly lowering the energy of the π→π* transition.

The Critical Role of the Solvent Environment

The choice of solvent can significantly alter the UV-Vis absorption spectrum of substituted pyridines. This is particularly true for the n→π* transition.

• Polar Protic Solvents (e.g., Ethanol, Methanol): These solvents can form hydrogen bonds with the lone pair of electrons on the pyridine nitrogen. This hydrogen bonding stabilizes the non-bonding orbital, lowering its energy. As a result, more energy is required to excite an electron from this stabilized orbital to the π* orbital, leading to a hypsochromic (blue) shift of the n→π* transition.[1] The π→π* transitions are generally less affected, though slight bathochromic shifts can sometimes be observed due to stabilization of the more polar excited state.

• Non-polar Solvents (e.g., Hexane, Cyclohexane): In non-polar solvents, solute-solvent interactions are minimal. The spectra recorded in these solvents are often considered to be closest to the gas-phase spectrum and typically exhibit more fine structure.

The interplay between substituent position and solvent polarity dictates the final observed absorption maxima. For instance, the blue shift of the n→π* transition in polar solvents can sometimes cause it to be completely masked by the more intense π→π* band.

Experimental Protocol for the Determination of UV-Vis Absorption Maxima

To empirically validate the predicted trends, the following experimental protocol is recommended. This protocol is designed to be a self-validating system, ensuring accuracy and reproducibility.

Materials and Instrumentation

• Analytes: 2-Ethoxypyridine, 3-Ethoxypyridine, 4-Ethoxypyridine (high purity, >98%)

• Solvents: Spectroscopic grade ethanol and cyclohexane

• Instrumentation: Dual-beam UV-Vis spectrophotometer

• Volumetric Glassware: Class A volumetric flasks and pipettes

• Quartz Cuvettes: Matched pair with a 1 cm path length

Workflow Diagram

Caption: Experimental workflow for comparative UV-Vis analysis.

Step-by-Step Methodology

• Preparation of Stock Solutions: Accurately weigh a small amount of each ethoxy-substituted pyridine and dissolve it in a known volume of ethanol to create a stock solution of approximately 1 mg/mL.

• Preparation of Working Solutions: From the stock solutions, prepare a series of dilutions in both ethanol and cyclohexane. A typical concentration for UV-Vis analysis is in the range of 0.001 to 0.01 mg/mL. The goal is to obtain an absorbance reading between 0.2 and 0.8 at the λmax for optimal accuracy.

• Instrument Setup and Baseline Correction: Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes. Fill both the sample and reference cuvettes with the blank solvent (either ethanol or cyclohexane) and perform a baseline correction over the desired wavelength range (e.g., 200-400 nm).

• Sample Measurement: Empty the sample cuvette, rinse it with the working solution to be measured, and then fill it with the working solution. Place the cuvette back in the sample holder and acquire the absorption spectrum.

• Data Analysis: Record the wavelength of maximum absorbance (λmax) for each compound in each solvent. If multiple peaks or shoulders are present, record the position of each.

• Repeatability: To ensure the trustworthiness of the data, prepare and measure each sample in triplicate.

Conclusion

The UV-Vis absorption characteristics of ethoxy-substituted pyridines are a direct reflection of their electronic structure. The electron-donating ethoxy group induces a bathochromic shift in the primary π→π* transition, with the magnitude of this shift being highly dependent on its position on the pyridine ring, following the order para > ortho > meta. Furthermore, the choice of solvent can significantly modulate the observed spectra, particularly affecting the n→π* transition through hydrogen bonding interactions. By following a rigorous experimental protocol, researchers can accurately characterize these photophysical properties, providing essential data for the rational design of novel pharmaceuticals and functional materials.

References

• Stephenson, H. P. (1954). Solution Spectra and Oscillator Strengths of Electronic Transitions of Pyridine and Some Monosubstituted Derivatives. The Journal of Chemical Physics, 22(6), 1077–1081. [Link]

• Yadav, B. S., et al. (1999). Electronic Absorption spectra and effect of solvents on electronic transitions of substituted Pyridines. ResearchGate. [Link]

• National Institute of Standards and Technology. (n.d.). Pyridine, 2-ethoxy-. In NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). 2-Ethoxypyridine. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 3-Ethoxypyridine. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 4-Ethoxypyridine. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. pubs.aip.org [pubs.aip.org]

A Comparative Guide to Quality Control Testing Standards for 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine Batches

This guide provides a comprehensive framework for establishing robust Quality Control (QC) testing standards for batches of 1-(6-ethoxy-2-methylpyridin-3-yl)ethanamine, a critical chiral intermediate in modern pharmaceutical synthesis. The protocols and standards detailed herein are synthesized from established regulatory guidelines and best practices in analytical chemistry to ensure the identity, purity, and quality of every batch, thereby safeguarding the integrity of the final active pharmaceutical ingredient (API).

The causality behind stringent QC is clear: undetected impurities, incorrect stereochemistry, or variations in potency originating from an intermediate can have cascading negative impacts on the safety, efficacy, and stability of the final drug product. This document is designed for researchers, scientists, and drug development professionals, offering both a high-level strategic overview and detailed, actionable experimental protocols.

Core QC Parameters: A Multi-Faceted Approach to Quality

A comprehensive QC strategy for 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine does not rely on a single test but rather on a suite of orthogonal analytical techniques. Each test provides a unique piece of the quality puzzle, and together they create a self-validating system that confirms the batch meets all required specifications.

The primary quality attributes to be assessed are:

• Identity : Confirmation that the material is unequivocally 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine.

• Purity : Quantitation of all undesirable components, including organic related substances, enantiomeric impurities, and residual solvents.

• Assay : Accurate determination of the content of the desired compound.

• Physicochemical Properties : Control of water content and inorganic impurities.

The logical flow of batch testing and characterization is outlined below.

Caption: High-level QC workflow for batch release.

Identity Confirmation: Is It the Right Molecule?

Identity testing is the foundational step. A combination of spectroscopic techniques is employed to confirm the molecular structure, ensuring no gross errors such as an incorrect starting material have occurred.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR provides the most definitive structural information, offering a detailed map of the carbon-hydrogen framework. ¹H NMR confirms the number, connectivity, and chemical environment of protons, while ¹³C NMR confirms the carbon backbone. The combination provides a unique fingerprint of the molecule.

Illustrative Data (Hypothetical):

• ¹H NMR (400 MHz, CDCl₃) δ (ppm): ~8.2 (s, 1H, Ar-H), ~7.5 (s, 1H, Ar-H), ~4.3 (q, J=7.0 Hz, 2H, -OCH₂CH₃), ~4.1 (q, J=6.8 Hz, 1H, -CH(NH₂)CH₃), ~2.5 (s, 3H, Ar-CH₃), ~1.5 (d, J=6.8 Hz, 3H, -CH(NH₂)CH₃), ~1.4 (t, J=7.0 Hz, 3H, -OCH₂CH₃).

• ¹³C NMR (100 MHz, CDCl₃) δ (ppm): ~160.0, ~155.0, ~145.0, ~135.0, ~120.0 (Ar-C), ~61.0 (-OCH₂), ~48.0 (-CH(NH₂)), ~24.0 (-CH(NH₂)CH₃), ~22.0 (Ar-CH₃), ~14.5 (-OCH₂CH₃).

Mass Spectrometry (MS)

Rationale: MS confirms the molecular weight of the compound. When coupled with a chromatographic technique (LC-MS), it becomes a powerful tool for both confirming the identity of the main peak and identifying impurities. For 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine (C₁₀H₁₆N₂O), the expected monoisotopic mass is approximately 180.1263 g/mol .

Experimental Protocol: Identity Confirmation via LC-MS

• Sample Preparation: Dissolve ~1 mg of the batch sample in 10 mL of methanol. Dilute 100-fold with the mobile phase.

• LC Conditions:

  • Column: C18, 2.1 x 50 mm, 1.8 µm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Scan Range: m/z 50-500.

  • Capillary Voltage: 3.5 kV.

• Acceptance Criteria: The primary peak must exhibit a mass corresponding to the [M+H]⁺ ion (approx. 181.1336) within a 5 ppm mass accuracy window.

Purity Assessment: A Deep Dive into Impurities

Controlling impurities is arguably the most critical aspect of QC for pharmaceutical intermediates. Impurities are categorized and controlled according to internationally harmonized guidelines.[1][2][3]

Organic Impurities (Related Substances)

Rationale: Organic impurities can arise from starting materials, by-products of the synthesis, or degradation.[2][4] The International Council for Harmonisation (ICH) Q3A(R2) guideline provides a framework for reporting, identifying, and qualifying these impurities based on the maximum daily dose of the final drug.[1][3] A robust HPLC method is required to separate and quantify these related substances.

Caption: Decision logic for impurities based on ICH Q3A thresholds.

Experimental Protocol: HPLC-UV for Related Substances

• System Suitability: Prepare a solution containing the main compound and a known impurity. Verify that the resolution between the two peaks is >2.0, the tailing factor for the main peak is <1.5, and the theoretical plates are >5000. This ensures the chromatographic system is performing adequately.

• Standard Preparation: Prepare a reference standard solution of 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine at a known concentration (e.g., 1.0 mg/mL).

• Sensitivity/Reporting Level Solution: Dilute the standard solution to the reporting threshold concentration (e.g., 0.05% of the standard, which is 0.0005 mg/mL).

• Sample Preparation: Prepare the batch sample at the same concentration as the standard (1.0 mg/mL).

• LC Conditions:

  • Column: High-resolution C18, 4.6 x 150 mm, 3.5 µm.

  • Mobile Phase A: 10 mM Ammonium Acetate buffer, pH 5.0.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 10% B to 70% B over 30 minutes, then hold for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 270 nm.

• Calculation: Quantify impurities using area normalization, assuming a relative response factor (RRF) of 1.0 unless otherwise determined. Any peak greater than the reporting threshold must be reported.

Chiral Purity (Enantiomeric Purity)

Rationale: Since 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine possesses a chiral center, it exists as a pair of enantiomers. In pharmaceutical applications, one enantiomer is often therapeutically active while the other may be inactive or cause undesirable side effects. Therefore, controlling the enantiomeric purity is a critical safety and efficacy parameter. Chiral HPLC is the gold standard for this analysis.[5][6]

Experimental Protocol: Chiral HPLC

• Column Selection: A polysaccharide-based chiral stationary phase (CSP) is a versatile starting point. Columns such as those based on amylose or cellulose derivatives are highly effective for separating a wide range of chiral compounds.[5]

• Mobile Phase Screening:

  • Normal Phase: Heptane/Ethanol with a small amount of an amine modifier (e.g., diethylamine) to improve peak shape.

  • Reversed Phase: Acetonitrile/Water or Methanol/Water with a buffer.

• Optimized Conditions (Example):

  • Column: Chiralpak AD-H, 4.6 x 250 mm, 5 µm.

  • Mobile Phase: 90:10:0.1 Hexane:Isopropanol:Diethylamine.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25°C.

  • Detection: UV at 270 nm.

• Sample Preparation: Dissolve ~1 mg of the sample in 10 mL of the mobile phase.

• Acceptance Criteria: The area of the undesired enantiomer peak should be not more than a specified limit (e.g., 0.5%) relative to the total area of both enantiomer peaks.

Comparison of Purity Profiles: High-Quality vs. Standard-Quality Batches

Parameter	Method	High-Quality Batch Acceptance Criteria	Standard-Quality Batch Acceptance Criteria	Rationale
Individual Unspecified Impurity	HPLC-UV	≤ 0.10%	≤ 0.20%	Stricter control minimizes unknown risks. Based on ICH Q3A identification threshold.[1]
Total Organic Impurities	HPLC-UV	≤ 0.5%	≤ 1.0%	Lower total impurity load indicates a more controlled and efficient manufacturing process.
Enantiomeric Purity	Chiral HPLC	≥ 99.5% e.e. (≤ 0.25% undesired enantiomer)	≥ 98.0% e.e. (≤ 1.0% undesired enantiomer)	Critical for ensuring stereospecificity of the final API, impacting efficacy and safety.

Residual Solvents

Rationale: Solvents used in the manufacturing process must be removed to the greatest extent possible, as they provide no therapeutic benefit and can be toxic.[7] The USP General Chapter <467> and ICH Q3C guideline classify solvents based on their toxicity and set permissible daily exposure (PDE) limits.[8][9][10] Headspace Gas Chromatography (HS-GC) is the preferred method for this analysis due to its high sensitivity and ability to handle complex sample matrices.

Acceptance Criteria (Example Limits based on ICH Q3C):

• Class 1 Solvents (e.g., Benzene): Should be strictly avoided. Limit: 2 ppm.[8]

• Class 2 Solvents (e.g., Acetonitrile, Dichloromethane): Limited due to toxicity. Limits are in the range of 60-600 ppm.

• Class 3 Solvents (e.g., Ethanol, Acetone, Heptane): Lower toxicity. Limit: 5000 ppm or 0.5%.

Assay and Physicochemical Tests

Assay (Content)

Rationale: The assay determines the exact amount of 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine in the batch, typically expressed as a weight/weight percentage. This is crucial for ensuring correct stoichiometry in the subsequent synthetic steps. The HPLC method used for related substances can often be adapted for the assay, but it is run against a well-characterized reference standard.

Calculation: Assay (%) = (Area_Sample / Area_Standard) * (Conc_Standard / Conc_Sample) * Purity_Standard

Acceptance Criteria: 98.0% - 102.0% (on an anhydrous basis).

Water Content

Rationale: Excess water can affect the stability, reactivity, and handling properties of the intermediate. It can also interfere with subsequent reactions that require anhydrous conditions. Karl Fischer titration is the specific and standard method for water determination.

Acceptance Criteria: ≤ 0.5%.

Sulfated Ash (Residue on Ignition)

Rationale: This test quantifies the amount of non-volatile inorganic impurities in the material, such as residual catalysts or inorganic salts.

Acceptance Criteria: ≤ 0.1%.

Summary of Specifications

The table below consolidates the recommended QC testing standards for a high-quality batch of 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine.

Test	Method	Acceptance Criteria
Description	Visual	White to off-white solid or crystalline powder.
Identification A	¹H NMR	Spectrum conforms to the structure.
Identification B	LC-MS	[M+H]⁺ ion detected at m/z ≈ 181.13, within 5 ppm.
Assay	HPLC-UV	98.0% - 102.0% (anhydrous basis).
Chromatographic Purity	HPLC-UV
Individual Unspecified Impurity	≤ 0.10%
Total Impurities	≤ 0.5%
Enantiomeric Purity	Chiral HPLC	≤ 0.25% of the undesired enantiomer.
Water Content	Karl Fischer Titration	≤ 0.5%
Residual Solvents	HS-GC	Meets ICH Q3C / USP <467> requirements.
Sulfated Ash	Gravimetric	≤ 0.1%

References

• Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide. (2025). Vertex AI Search.

• ICH Q3A (R2) Impurities in new drug substances - Scientific guideline . (2006, October 1). European Medicines Agency. [Link]

• USP 467 Residual Solvents Guide for Pharma Manufacturers. (2025, July 9). Vertex AI Search.

• Impurity guidelines in drug development under ICH Q3 - AMSbiopharma . (2025, October 7). AMSbiopharma. [Link]

• <467> RESIDUAL SOLVENTS . (n.d.). USP. [Link]

• ICH Topic Q 3 A Impurities Testing Guideline: Impurities in New Drug Substances . (n.d.). International Council for Harmonisation. [Link]

• h467i RESIDUAL SOLVENTS - USP-NF . (2007, March 13). USP-NF. [Link]

• ICH Q3A(R2) Impurities in New Drug Substances . (n.d.). European Compliance Academy. [Link]

• <467> Residual Solvents - USP-NF ABSTRACT . (n.d.). USP-NF. [Link]

• Guideline on control of impurities of pharmacopoeial substances . (2022, December 8). European Medicines Agency. [Link]

• 5.10. CONTROL OF IMPURITIES IN SUBSTANCES FOR PHARMACEUTICAL USE . (n.d.). European Pharmacopoeia. [Link]

• Chiral HPLC Separations . (n.d.). Phenomenex. [Link]

Sources

• 1. tasianinch.com [tasianinch.com]
• 2. pharma.gally.ch [pharma.gally.ch]
• 3. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. phx.phenomenex.com [phx.phenomenex.com]
• 7. 〈467〉 Residual Solvents [doi.usp.org]
• 8. resolvemass.ca [resolvemass.ca]
• 9. ospt.osi.lv [ospt.osi.lv]
• 10. uspnf.com [uspnf.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine

Executive Summary & Immediate Directive

1-(6-Ethoxy-2-methylpyridin-3-yl)ethanamine (CAS: Specific vendor dependent, often custom synthesized) is a functionalized pyridine derivative containing a primary amine side chain.

For disposal purposes, this compound must be treated as a Flammable, Corrosive Organic Base .

Core Disposal Directive:

• DO NOT dispose of via sanitary sewer or laboratory drains. Pyridine derivatives are toxic to aquatic microorganisms and can disrupt municipal water treatment biosystems.

• DO NOT mix with acidic waste streams or oxidizers.[1][2]

• PRIMARY ROUTE: High-temperature incineration via a licensed hazardous waste contractor.

Technical Hazard Profiling (The "Why")

To safely handle this compound, one must understand the causality of its hazards based on its molecular structure. This is not just "toxic waste"; it is a reactive chemical system.[3]

Functional Group	Hazard Characteristic	Operational Implication
Pyridine Ring	Toxic & Combustible. Pyridines are often hepatotoxic and have a distinct, pervasive odor.[4]	Requires incineration. The ring structure is stable and persistent in the environment.
Primary Amine	Corrosive (Base). High pH (>10). Reacts exothermically with acids.	Segregation is critical. Mixing with acid waste can cause "geysering" or container rupture due to rapid heat generation.
Ethoxy Group	Flammability. Increases organic solubility and volatility.	Classifies the waste as D001 (Ignitable) under RCRA guidelines if the flashpoint is <60°C.

Waste Segregation & Storage[5][6]

Effective disposal begins at the bench. You must segregate this chemical before it leaves the fume hood.

Compatibility Matrix

• Compatible: Aliphatic amines, pyridines, organic bases (e.g., Triethylamine), non-halogenated organic solvents (Ethanol, Methanol).

• INCOMPATIBLE (Danger):

  • Strong Acids: (HCl, H₂SO₄)

    Violent exothermic neutralization.

  • Oxidizers: (Peroxides, Nitric Acid)

    Potential for ignition or explosion.

  • Halogenated Solvents: (DCM, Chloroform)

    While often chemically stable for short periods, mixing amines with halogenated waste can sometimes lead to alkylation reactions or heat generation; best practice is to keep "Non-Halogenated Bases" separate.

Container Requirements

• Material: High-Density Polyethylene (HDPE) or Borosilicate Glass. Avoid metal containers if the amine is wet/aqueous, as it may corrode aluminum or zinc.

• Labeling: Must be labeled "Hazardous Waste - Flammable, Corrosive, Toxic."

Disposal Workflow & Decision Tree

The following protocol ensures compliance with EPA RCRA (Resource Conservation and Recovery Act) guidelines.

DOT Visualization: Waste Stream Decision Logic

Caption: Decision logic for segregating amine-pyridine waste streams to ensure incinerator compatibility.

Detailed Protocol

Scenario A: Solid Waste (Pure Substance)

• Collection: Place the solid substance in a screw-cap glass or HDPE jar.

• Secondary Containment: Bag the jar in a clear, chemically resistant plastic bag (4-mil polyethylene).

• Tagging: Mark as "Solid Hazardous Waste - Toxic/Corrosive."

• Disposal: Submit for "Lab Pack" disposal. The contractor will drum this with compatible solids for incineration.

Scenario B: Liquid Waste (Reaction Mixtures)[5]

• pH Check: If the solution is aqueous, verify pH. If pH > 12.5, it is RCRA Hazardous Waste D002 (Corrosive) .

• Solvent Carrier:

  • If in Ethanol/Methanol/DMSO: Pour into the "Non-Halogenated Organic" carboy.

  • If in DCM/Chloroform: Pour into the "Halogenated Organic" carboy.

• Capping: Ensure the cap is vented or not over-tightened initially if there is any risk of ongoing reaction, though the material itself is stable.

Spill Management Protocol

Emergency Response: In the event of a spill outside the fume hood, do not panic. The odor will be unpleasant (fishy/pyridine-like).[4]

• Evacuate & Ventilate: Clear the immediate area.[6][7][8] Pyridine vapors are respiratory irritants.[4]

• PPE Upgrade: Wear Butyl Rubber or Silver Shield gloves if available (Nitrile provides only splash protection for pyridines). Wear a full-face respirator if ventilation is poor.

• Containment: Ring the spill with absorbent socks or vermiculite.

• Neutralization (The Critical Step):

  • Do NOT pour concentrated HCl on the spill.

  • Apply a Citric Acid or Sodium Bisulfate powder to the spill to neutralize the amine gently.

  • Test pH with litmus paper until neutral (pH 6-8).

• Cleanup: Absorb the neutralized residue with clay/vermiculite. Scoop into a disposable container. Label as "Spill Debris - Pyridine/Amine."

Regulatory Compliance (RCRA)

While this specific molecule may not be explicitly listed on the EPA "P-List" or "U-List," it must be characterized by the generator (you) based on its properties:

• Ignitability (D001): If flash point < 60°C.

• Corrosivity (D002): If aqueous pH

  12.5.

• Toxicity: While not the parent Pyridine (U196), it exhibits similar toxicological profiles. Best practice is to manage it as if it were a U-listed waste to ensure "Cradle-to-Grave" liability protection.

References

• U.S. Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste." EPA.gov. [Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). "Occupational Safety and Health Standards: Toxic and Hazardous Substances (Pyridine)." OSHA.gov. [Link]

Sources

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. keyorganics.net [keyorganics.net]
• 3. eurofinsus.com [eurofinsus.com]
• 4. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 5. nyu.edu [nyu.edu]
• 6. fishersci.com [fishersci.com]
• 7. carlroth.com [carlroth.com]
• 8. assets.greenbook.net [assets.greenbook.net]